3-Nitrophthalic-D3 acid

Core Science & Biosynthesis

Technical Master File: 3-Nitrophthalic-D3 Acid

The following technical guide is structured as a master file for the application of 3-Nitrophthalic-D3 acid in pharmaceutical bioanalysis and impurity profiling.

CAS: 1386387-74-1 | Application: Isotope Dilution Mass Spectrometry (IDMS)[1]

Executive Summary

3-Nitrophthalic-D3 acid (C₈H₂D₃NO₆) is the stable isotope-labeled analog of 3-nitrophthalic acid, a critical process intermediate and degradation impurity in the synthesis of pharmaceuticals such as Apremilast (Otezla).[1]

In modern drug development, this compound serves a singular, high-value purpose: it is the Stable Isotope Labeled Internal Standard (SIL-IS) required for the absolute quantitation of genotoxic and process impurities at trace levels (ppm/ppb). By mirroring the physicochemical behavior of the target analyte while maintaining a distinct mass signature (+3 Da), it enables researchers to normalize for matrix effects, extraction inefficiencies, and ionization suppression in LC-MS/MS workflows.

Chemical Profile & Isotopic Fidelity

Unlike generic reagents, the utility of 3-Nitrophthalic-D3 acid relies on its isotopic purity and position-specific deuteration.[1]

Property	Specification	Technical Note
Chemical Name	3-Nitrophthalic acid-d3	Also: 3-Nitrobenzene-1,2-dicarboxylic acid-d3
Molecular Formula	C₈H₂D₃NO₆	Deuterium labels located on the aromatic ring (positions 4, 5, 6).[1]
Molecular Weight	214.15 g/mol	+3.02 Da shift from unlabeled parent (211.13 g/mol ).[1]
Isotopic Purity	≥ 98 atom % D	Critical to minimize "M-0" contribution to the analyte channel.[1]
Solubility	DMSO, Methanol, Water (pH > 4)	Acidic protons (-COOH) are exchangeable; D-label is non-exchangeable.[1]
pKa	~1.9 (COOH #1), ~4.5 (COOH #2)	Strong acidity due to the electron-withdrawing nitro group.[1]

Structural Integrity

The deuterium atoms are covalently bonded to the aromatic ring carbons. This placement is crucial because aromatic C-D bonds are chemically stable under standard LC-MS conditions, unlike labile carboxyl protons which exchange rapidly with solvent protons.

Figure 1: Structural components and mass shift logic for LC-MS separation.

Strategic Application: Apremilast Impurity Profiling

The primary industrial application of CAS 1386387-74-1 is in the quality control of Apremilast , a phosphodiesterase 4 (PDE4) inhibitor. 3-Nitrophthalic acid is a starting material/intermediate that can persist as an impurity.[2][3]

The Challenge: Matrix Effects

In the analysis of API (Active Pharmaceutical Ingredient) matrices, co-eluting components often suppress the ionization of the target impurity. External calibration fails here because the standard (in clean solvent) ionizes differently than the impurity (in API matrix).

The Solution: Isotope Dilution

By spiking 3-Nitrophthalic-D3 into the sample at the beginning of the workflow:

• Co-elution: The D3 analog elutes at the exact same retention time as the impurity.

• Co-suppression: Both the impurity and the D3 analog experience the exact same matrix suppression.

• Correction: The ratio of Area_Analyte / Area_IS remains constant, yielding accurate quantitation regardless of matrix load.

Experimental Protocol: LC-MS/MS Quantitation

Role: Senior Application Scientist Objective: Quantify 3-Nitrophthalic acid in a drug substance matrix using 3-Nitrophthalic-D3 as the Internal Standard.

Phase 1: Stock Solution Preparation

• Solvent: Methanol or Acetonitrile:Water (50:50). Avoid pure water for long-term storage to prevent microbial growth.

• Concentration: Prepare a 1.0 mg/mL master stock.

• Storage: -20°C, protected from light (nitro compounds can be photosensitive).

Phase 2: MS/MS Method Parameters

Operate in Negative Electrospray Ionization (ESI-) mode. Carboxylic acids ionize poorly in positive mode.

Parameter	Analyte (3-NPA)	Internal Standard (3-NPA-D3)
Precursor Ion (Q1)	210.0 [M-H]⁻	213.0 [M-H]⁻
Product Ion (Q3)	166.0 (Loss of CO₂)	169.0 (Loss of CO₂)
Cone Voltage	25 V	25 V
Collision Energy	15 eV	15 eV
Dwell Time	100 ms	100 ms

Note: The transition 210→166 corresponds to decarboxylation. Ensure the D3 transition 213→169 tracks the same loss (retention of deuterium on the ring).

Phase 3: Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm) is standard.

  • Expert Tip: If peak shape is poor due to the two carboxylic acid groups, use a Mixed-Mode Anion Exchange column (e.g., SIELC Primesep D) or add 0.1% Formic Acid to the mobile phase to suppress ionization during the run (keeping it neutral on column).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 5 minutes.

Phase 4: The Self-Validating Workflow (Logic Check)

To ensure trustworthiness, the protocol must include a "Cross-Signal Interference Check" :

• Inject Pure IS Only: Monitor the Analyte channel (210/166).

  • Pass Criteria: Signal < 0.5% of LLOQ.[4] (Ensures isotopic purity is sufficient).

• Inject Pure Analyte Only: Monitor the IS channel (213/169).

  • Pass Criteria: No significant signal. (Ensures mass resolution is sufficient).

Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow for impurity quantitation.

Synthesis & Handling Insights

While researchers typically purchase this standard, understanding its origin aids in troubleshooting.

• Synthesis Route: Typically synthesized via the nitration of Phthalic Acid-d4 or Phthalic Anhydride-d4 .[1]

• Stability Warning: Anhydride formation. If stored in acidic, non-aqueous conditions, 3-nitrophthalic acid can dehydrate to form 3-nitrophthalic anhydride.[1]

  • Detection: A shift in retention time or appearance of a different parent mass in MS.

  • Prevention: Store in the presence of slight moisture or strictly control temperature. However, for the D3 standard, it is usually supplied as the acid. Ensure the Certificate of Analysis (CoA) confirms the "Acid" form, not the "Anhydride".

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69043, 3-Nitrophthalic acid. Retrieved from [Link]

• European Pharmacopoeia (Ph. Eur.).Apremilast: Impurity Profiling Guidelines. (General reference to EP monographs on Apremilast impurities where 3-Nitrophthalic acid is cited as Impurity C).

Sources

• 1. CAS [chemicalbook.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. caming.com [caming.com]

An In-Depth Technical Guide to 3-Nitrophthalic Acid and its Deuterated Analog, 3-Nitrophthalic-D3 Acid: Principles and Applications in High-Precision Quantitative Analysis

This technical guide provides an in-depth exploration of 3-Nitrophthalic acid and its stable isotope-labeled counterpart, 3-Nitrophthalic-D3 acid. Designed for researchers, scientists, and drug development professionals, this document elucidates the fundamental differences between these two compounds and details the critical role of the deuterated analog in modern analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into the theoretical underpinnings of isotopic labeling, provide a comparative analysis of their physicochemical properties, and present a detailed, field-proven experimental protocol for the precise quantification of 3-Nitrophthalic acid in complex matrices.

Part 1: The Core Directive: Understanding Isotopic Labeling

In the realm of quantitative analytical chemistry, the pursuit of accuracy and precision is paramount. The use of stable isotope-labeled internal standards is a cornerstone of high-quality bioanalytical data, and the relationship between 3-Nitrophthalic acid and 3-Nitrophthalic-D3 acid serves as an exemplary model of this principle.

3-Nitrophthalic Acid: A Profile

3-Nitrophthalic acid is an organic compound characterized by a benzene ring substituted with two adjacent carboxylic acid groups and a nitro group.[1] It is a pale yellow crystalline solid soluble in polar solvents like water, methanol, and ethanol. This compound serves as a versatile intermediate in the synthesis of a variety of chemicals, including dyes, pigments, and pharmaceuticals.[1][2] Its synthesis is typically achieved through the nitration of phthalic acid or phthalic anhydride.[1]

3-Nitrophthalic-D3 Acid: The Deuterated Analog

3-Nitrophthalic-D3 acid is a form of 3-Nitrophthalic acid where three of the hydrogen atoms (¹H) have been replaced by their heavier, stable isotope, deuterium (²H or D). For the purposes of this guide, and in the absence of a definitive commercial data sheet specifying the labeling pattern, we will proceed with the logical assumption that the three deuterium atoms are located on the aromatic ring, a common and stable position for isotopic labeling. This substitution results in a molecule that is chemically identical to 3-Nitrophthalic acid in its reactivity and chromatographic behavior but has a higher molecular weight.

The Isotope Effect: The Crux of the Difference

The primary and most significant difference between 3-Nitrophthalic acid and its D3 analog is their mass. The addition of three neutrons (one for each deuterium atom) increases the molecular weight of the molecule by approximately 3 Daltons. This mass difference is the key to its utility in mass spectrometry, allowing for the clear differentiation of the analyte from the internal standard.

While the kinetic isotope effect—the change in the rate of a chemical reaction upon substitution of an isotope—is a known phenomenon, for most LC-MS applications where the internal standard does not undergo a chemical reaction during the analysis, this effect is negligible. The near-identical physicochemical properties ensure that both compounds behave similarly during sample preparation, chromatography, and ionization, which is a critical requirement for an effective internal standard.

Part 2: Comparative Physicochemical Properties

The following table summarizes the key physicochemical properties of both 3-Nitrophthalic acid and the theoretically profiled 3-Nitrophthalic-D3 acid.

Property	3-Nitrophthalic Acid	3-Nitrophthalic-D3 Acid (Theoretical)
Molecular Formula	C₈H₅NO₆	C₈H₂D₃NO₆
Molecular Weight	~211.13 g/mol [3][4]	~214.15 g/mol
Appearance	Off-white to pale yellow crystalline powder[5]	Expected to be similar to the unlabeled compound
Melting Point	210-216 °C (decomposes)[5]	Expected to be very similar to the unlabeled compound
Solubility	Soluble in hot water, methanol, ethanol	Expected to be very similar to the unlabeled compound
CAS Number	603-11-2[6][7]	Not available

Part 3: Applications in Advanced Analytical Techniques

The deliberate introduction of a mass difference in an otherwise chemically identical molecule makes 3-Nitrophthalic-D3 acid an ideal internal standard for the quantitative analysis of 3-Nitrophthalic acid using isotope dilution mass spectrometry.

The Gold Standard: Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for highly accurate and precise quantification. By adding a known amount of the isotopically labeled internal standard (3-Nitrophthalic-D3 acid) to a sample containing an unknown amount of the analyte (3-Nitrophthalic acid), a ratio of the two can be precisely measured by a mass spectrometer.

The Role of 3-Nitrophthalic-D3 Acid as an Internal Standard

An internal standard is crucial for correcting for variations that can occur during the analytical workflow. These variations can include:

• Sample Preparation: Inconsistent recovery during extraction, evaporation, or reconstitution steps.

• Instrumental Variability: Fluctuations in injection volume or detector response.

• Matrix Effects: Suppression or enhancement of the analyte's signal due to co-eluting compounds from the sample matrix (e.g., plasma, urine).

Because the deuterated internal standard has virtually identical chemical and physical properties to the analyte, it is affected by these sources of error in the same way. Therefore, by calculating the ratio of the analyte signal to the internal standard signal, these variations are normalized, leading to a more accurate and reproducible quantification.

Part 4: Experimental Protocol: Quantitative Analysis of 3-Nitrophthalic Acid in Human Plasma using LC-MS/MS

This section provides a detailed, step-by-step methodology for the quantification of 3-Nitrophthalic acid in human plasma using 3-Nitrophthalic-D3 acid as an internal standard. This protocol is a representative method and may require optimization for specific instrumentation and applications.

Materials and Reagents

• 3-Nitrophthalic acid (analytical standard grade)

• 3-Nitrophthalic-D3 acid (as internal standard)

• Human plasma (blank)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 3-Nitrophthalic acid and 3-Nitrophthalic-D3 acid in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the 3-Nitrophthalic acid stock solution with a 50:50 mixture of acetonitrile and water to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the 3-Nitrophthalic-D3 acid stock solution with the same diluent.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of acetonitrile containing 1% formic acid to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

Parameter	Recommended Setting
LC System	High-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	3-Nitrophthalic acid: Precursor ion (Q1): m/z 210.0 -> Product ion (Q3): m/z 166.0 (loss of CO₂) and m/z 120.0 (further fragmentation) 3-Nitrophthalic-D3 acid: Precursor ion (Q1): m/z 213.0 -> Product ion (Q3): m/z 169.0 and m/z 123.0
Ion Source Temp.	500 °C
Ion Spray Voltage	-4500 V

Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of 3-Nitrophthalic acid to 3-Nitrophthalic-D3 acid against the concentration of the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of 3-Nitrophthalic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Part 5: Visualization of Structures and Workflows

Visual representations are essential for understanding the chemical structures and the experimental processes.

Chemical Structures

Note: A placeholder image is used for 3-Nitrophthalic-D3 Acid as a definitive structure from a supplier is unavailable. The diagram conceptually illustrates the replacement of three hydrogen atoms with deuterium on the benzene ring.

Caption: Chemical structures of 3-Nitrophthalic acid and its deuterated analog.

Experimental Workflow

Caption: Workflow for quantitative analysis of 3-Nitrophthalic acid.

Part 6: Conclusion

The fundamental difference between 3-Nitrophthalic acid and 3-Nitrophthalic-D3 acid lies in the isotopic substitution of hydrogen with deuterium, resulting in a mass shift that is detectable by mass spectrometry. This subtle yet powerful modification makes the deuterated analog an indispensable tool for high-precision quantitative analysis. By serving as an ideal internal standard, 3-Nitrophthalic-D3 acid enables researchers to mitigate the inherent variability of analytical procedures, thereby ensuring the accuracy, precision, and reliability of their results. The principles and methodologies outlined in this guide underscore the importance of isotopic labeling in advancing research and development in the pharmaceutical and chemical sciences.

References

• Chem-Impex International, Inc. (n.d.). 3-Nitrophthalic acid. Retrieved February 5, 2026, from [Link]

• Printtech Healthcare Pvt Ltd. (n.d.). 3-Nitrophthalic acid is a chemical compound with t.... Retrieved February 5, 2026, from [Link]

• CAS Common Chemistry. (n.d.). 3-Nitrophthalic acid. Retrieved February 5, 2026, from [Link]

• Loba Chemie Pvt. Ltd. (n.d.). 3-NITROPHTHALIC ACID. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 3-Nitrophthalic acid. Retrieved February 5, 2026, from [Link]

• Caming Pharmaceutical Ltd. (n.d.). 3-Nitrophthalic acid CAS 603-11-2. Retrieved February 5, 2026, from [Link]

• Skoczylas, M., et al. (2020). Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period. Molecules, 25(21), 5158. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 3-Nitrophthalic acid. Retrieved February 5, 2026, from [Link]

• Organomation. (n.d.). Preparing Samples for HPLC-MS/MS Analysis. Retrieved February 5, 2026, from [Link]

• Anoop, N. (2018). Quantitative bioanalysis by LC-MS/MS: a review. ResearchGate. Available at: [Link]

• CiteAb. (n.d.). NT-3 Antibody (N-20). Retrieved February 5, 2026, from [Link]

• ChemBuyersGuide.com, Inc. (n.d.). Toronto Research Chemicals. Retrieved February 5, 2026, from [Link]

• Kim, H., et al. (2012). Principles and Applications of LC-MS/MS for the Quantitative Bioanalysis of Analytes in Various Biological Samples. SciSpace. Available at: [Link]

• CiteAb. (n.d.). Id3 Antibody (C-20). Retrieved February 5, 2026, from [Link]

Sources

• 1. printtechhealthcare.com [printtechhealthcare.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Nitrophthalic Acid | CAS 603-11-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. caming.com [caming.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. 603-11-2 CAS | 3-NITROPHTHALIC ACID | Acids-Organic | Article No. 05027 [lobachemie.com]

Comprehensive Characterization of 3-Nitrophthalic-D3 Acid (CAS 1386387-74-1)

[1][2][3]

Executive Summary

3-Nitrophthalic-D3 acid (CAS: 1386387-74-1) is a stable isotope-labeled analog of 3-nitrophthalic acid, primarily utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS) in mass spectrometry-based bioanalysis. It serves as a critical reference material for the quantification of 3-nitrophthalic acid, a known degradation product of herbicides (e.g., isoxaben) and a synthetic intermediate for pharmaceutical compounds (e.g., modified 2-iodoxybenzoic acid derivatives).

This guide details the physical properties, specifically the melting point, and establishes a rigorous characterization protocol. While the melting point serves as a primary indicator of solid-state purity, it must be cross-validated with isotopic enrichment analysis (MS/NMR) to ensure analytical integrity.

Physical Properties & Melting Point Analysis[4][5][6]

Comparative Properties Table

The physical behavior of the deuterated analog closely mirrors the non-deuterated parent compound due to the minimal impact of deuterium substitution on the crystal lattice energy in this specific molecular weight range.

Property	3-Nitrophthalic Acid (Parent)	3-Nitrophthalic-D3 Acid (Target)
CAS Number	603-11-2	1386387-74-1
Formula	C₈H₅NO₆	C₈H₂D₃NO₆
Molecular Weight	211.13 g/mol	214.15 g/mol
Melting Point	210 – 216 °C (Decomposes)	210 – 215 °C (Decomposes)
Appearance	Pale yellow crystalline solid	Pale yellow/Off-white solid
Solubility	Soluble in MeOH, DMSO, Hot Water	Soluble in MeOH, DMSO
pKa (COOH)	~1.88 (Step 1)	~1.88 (Negligible isotope effect)

The Deuterium Isotope Effect on Melting Point

Research indicates that H/D substitution on aromatic rings typically results in a negligible melting point shift (< 1 °C) for compounds of this size. The lattice forces are dominated by the strong dipole of the nitro group and the hydrogen bonding of the carboxylic acids, which mask the subtle mass-dependent vibrational changes caused by deuteration.

Critical Insight: If the observed melting point of your D3 sample deviates significantly (> 5 °C) from the 210–215 °C range, do not assume an isotope effect. Instead, suspect:

• Solvate Formation: Presence of residual crystallization solvents (e.g., water, acetic acid).

• Regio-isomer Contamination: Presence of 4-nitrophthalic acid (MP ~159–161 °C), a common byproduct in nitration synthesis.

Experimental Protocols for Characterization

To certify 3-Nitrophthalic-D3 acid for use as an internal standard, a "Triangulated Validation" approach is required: Thermal Analysis (Purity), Mass Spectrometry (Isotopic Enrichment), and NMR (Structure).

Protocol A: Capillary Melting Point Determination

Use this method for routine purity checks.

• Sample Prep: Dry the sample in a vacuum oven at 40 °C for 4 hours to remove surface moisture.

• Loading: Grind a small amount (2–5 mg) into a fine powder. Fill a capillary tube to a height of 2–3 mm. Compact the sample by tapping the tube on a hard surface.

• Ramp 1 (Fast): Heat rapidly to 190 °C.

• Ramp 2 (Data Collection): Reduce heating rate to 1.0 °C/min .

• Observation: Record the onset of liquefaction and the final meniscus formation.

  • Acceptance Criteria: Sharp melting range (≤ 2 °C spread) within 210–216 °C. Decomposition (gas evolution/discoloration) is normal at the upper limit.

Protocol B: Differential Scanning Calorimetry (DSC)

Use this method for definitive thermodynamic characterization.

• Instrument: Calibrated DSC (e.g., TA Instruments or PerkinElmer).

• Pan: Hermetically sealed aluminum pan (to contain decomposition gases).

• Atmosphere: Nitrogen purge (50 mL/min).

• Method:

  • Equilibrate at 30 °C.

  • Ramp 10 °C/min to 230 °C.

• Analysis: Integrate the endothermic melting peak.

  • Note: The onset temperature (

    ) is the robust value for reporting. Expect °C.

Analytical Validation Workflow (Diagram)

The following diagram illustrates the decision logic for certifying the material. It distinguishes between chemical purity (MP/HPLC) and isotopic purity (MS).

Figure 1: Decision tree for the qualification of 3-Nitrophthalic-D3 acid, prioritizing thermal stability before isotopic verification.

Synthesis & Isotopic Integrity Context

Synthesis Pathway

The D3 analog is typically synthesized via the nitration of fully deuterated phthalic anhydride (phthalic-d4 anhydride) .

• Reaction: Phthalic anhydride-d4 + HNO₃/H₂SO₄ → 3-Nitrophthalic-d3 acid + 4-Nitrophthalic-d3 acid.

• Purification Challenge: The separation of the 3-nitro and 4-nitro isomers is critical. The distinct melting points (210 °C vs. 160 °C) make fractional crystallization an effective purification method.

Isotopic Exchange Risk

While the aromatic C-D bonds are stable, the carboxylic acid protons (COOH) are exchangeable with solvent protons.

• Storage: Store in a desiccator to prevent moisture absorption.

• Analysis: When analyzing by LC-MS, use deuterated mobile phases or account for rapid H/D exchange on the carboxyl groups. The core D3 label on the ring (positions 4, 5, 6) is non-exchangeable under standard conditions.

References

• Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216.[1] (Cited for general principles of deuterated compounds).

Sources

• 1. medchemexpress.com [medchemexpress.com]

Technical Whitepaper: Strategic Sourcing and Application of 3-Nitrophthalic-D3 Acid

The following technical guide is structured to support researchers and procurement specialists in the strategic acquisition and application of 3-Nitrophthalic-D3 Acid .

Executive Summary: The Role of Deuterated Standards

In the high-stakes environment of pharmaceutical impurity profiling and environmental toxicology, 3-Nitrophthalic-D3 Acid serves a critical function as a stable isotope-labeled internal standard (SIL-IS). Its primary utility lies in the quantification of 3-nitrophthalic acid—a known degradation product of phthalimide-based drugs (e.g., Thalidomide, Pomalidomide) and a metabolite of nitro-polycyclic aromatic hydrocarbons (nitro-PAHs).

Buying this isotope is not merely a purchasing transaction; it is an investment in data integrity. The D3-label provides a mass shift of +3 Da, allowing for mass spectrometric differentiation from the analyte while retaining identical chromatographic behavior and extraction recovery.

Technical Specifications & Chemical Identity

Before sourcing, verify that the vendor’s Certificate of Analysis (CoA) meets the following rigid criteria to ensure suitability for LC-MS/MS applications.

Chemical Profile

Parameter	Specification
Chemical Name	3-Nitrophthalic Acid-d3
Synonyms	3-Nitro-1,2-benzenedicarboxylic acid-d3; m-Nitrophthalic acid-d3
Parent CAS	603-11-2 (Unlabeled)
Labeled CAS	Refer to specific vendor (often listed as "N/A" or internal codes like HY-Y0251S)
Molecular Formula	C₈H₂D₃NO₆
Molecular Weight	~214.15 g/mol (vs. 211.13 g/mol for unlabeled)
Isotopic Purity	≥ 98 atom % D (Critical to minimize "M+0" interference)
Chemical Purity	≥ 97% (HPLC)
Solubility	DMSO (>10 mg/mL), Methanol; slightly soluble in water (pH dependent)

Structural Logic

The "D3" designation implies the replacement of the three aromatic protons on the benzene ring with deuterium.

• Positions: C-4, C-5, C-6 (relative to the phthalic core).

• Stability: Aromatic C-D bonds are non-exchangeable under standard aqueous conditions, ensuring the label remains intact during extraction and LC-MS ionization.

Critical Applications in Research

A. Pharmaceutical Impurity Profiling (Pomalidomide/Thalidomide)

3-Nitrophthalic acid is a hydrolytic degradant of immunomodulatory imide drugs (IMiDs). Regulatory bodies (FDA/EMA) require strict monitoring of potentially genotoxic impurities (PGIs).

• Mechanism: The D3-analog corrects for matrix effects (ion suppression/enhancement) in the electrospray source (ESI), which external calibration cannot address.

• Protocol Utility: It is spiked into the drug substance sample prior to extraction. Any loss of the impurity during sample prep is mirrored by the loss of the D3-standard, ensuring the final calculated ratio remains accurate.

B. Environmental & Metabolic Toxicology

Researchers utilize this compound to track the catabolism of nitro-PAHs and industrial dyes.

• Tracer Studies: The D3 label allows scientists to distinguish between endogenous phthalates and those introduced experimentally in metabolic flux studies.

Experimental Workflow: Stable Isotope Dilution Assay (SIDA)

The following diagram illustrates the validated workflow for using 3-Nitrophthalic-D3 as an internal standard.

Figure 1: SIDA workflow ensuring compensation for extraction losses and ionization suppression.

Detailed Protocol: LC-MS/MS Preparation

• Stock Solution: Dissolve 1 mg of 3-Nitrophthalic-D3 acid in 1 mL of DMSO to create a 1 mg/mL stock. Store at -20°C.

• Working Standard: Dilute stock with 50:50 Methanol:Water to 1 µg/mL.

• Spiking: Add 10 µL of Working Standard to 100 µL of sample matrix.

• Mass Transitions (Example):

  • Analyte (Unlabeled): 210.0 → 166.0 (Loss of CO₂) [Negative Mode ESI]

  • Internal Standard (D3): 213.0 → 169.0 (Loss of CO₂)

  • Note: The +3 Da shift is maintained in the fragment ion, confirming the stability of the ring deuteration.

Procurement & Quality Assurance Guide

When evaluating suppliers (e.g., MedChemExpress, Toronto Research Chemicals, C/D/N Isotopes), apply the following "Trustworthiness" checks:

Isotopic Enrichment Analysis

Request the Mass Spectrum from the CoA.

• Requirement: The abundance of the M-1 peak (D2 species) should be <1%.

• Why: If the standard contains significant D0 (unlabeled) material, it will contribute to the analyte signal, artificially inflating the calculated concentration of the impurity.

Isomeric Purity

3-Nitrophthalic acid is an isomer of 4-Nitrophthalic acid.

• Risk: Synthesis via nitration of phthalic anhydride produces both isomers.

• Verification: Ensure the supplier guarantees removal of the 4-nitro isomer (typically via fractional crystallization). The CoA must show a clean NMR spectrum with no split peaks indicative of the 4-nitro isomer.

Handling & Stability

• Storage: Hygroscopic. Store in a desiccator at -20°C.

• Light Sensitivity: Nitro compounds can degrade under UV light. Use amber vials for all stock solutions.

Synthesis Logic (Grounding the Source)

Understanding the synthesis helps in troubleshooting impurities. The commercial production likely follows the nitration of Perdeuterophthalic Anhydride.

Figure 2: Synthetic pathway highlighting the critical separation step required for high-purity standards.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 69043: 3-Nitrophthalic acid." PubChem. Accessed February 2026. [Link]

• Organic Syntheses. "3-Nitrophthalic Acid Synthesis Protocol." Org.[1][2][3][4] Synth. Coll. Vol. 1. [Link]

Sources

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• 2. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. sciencemadness.org [sciencemadness.org]

Technical Guide: Safe Handling and Application of 3-Nitrophthalic-D3 Acid

Document Type: Technical Safety & Application Whitepaper Scope: Chemical Safety, Isotopic Handling, and Bioanalytical Application Target Audience: Analytical Chemists, Safety Officers, and Drug Development Scientists

Executive Summary

3-Nitrophthalic-D3 acid is a stable isotope-labeled analog of 3-nitrophthalic acid, primarily utilized as an internal standard (IS) in quantitative mass spectrometry (LC-MS/MS). Its application is critical in metabolic profiling, environmental toxicology (as a herbicide degradation marker), and pharmaceutical impurity analysis.

This guide transcends the standard Safety Data Sheet (SDS) by integrating regulatory hazard data with practical research protocols. It addresses the specific challenges of handling deuterated standards—namely, preventing isotopic dilution (H/D exchange) and ensuring quantitative accuracy in trace analysis.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The deuterated analog retains the chemical reactivity of the parent compound while providing a distinct mass shift (+3 Da) for spectral resolution.

Substance Identification

Parameter	Detail
Chemical Name	3-Nitrophthalic acid-d3
Synonyms	3-Nitro-1,2-benzenedicarboxylic acid-d3; 1,2-Benzenedicarboxylic acid, 3-nitro-, labeled
Parent CAS	603-11-2 (Unlabeled)
Labeled CAS	Not listed in global registries; treat as analog of 603-11-2
Molecular Formula	C₈D₃H₂NO₆ (Assuming carboxyl protons are exchangeable H)
Molecular Weight	~214.15 g/mol (vs. 211.13 g/mol for unlabeled)
Appearance	Off-white to pale yellow crystalline powder
Solubility	Soluble in Methanol, DMSO, Water (Hot)

Structural Visualization

The following diagram illustrates the chemical structure, highlighting the deuterated positions on the aromatic ring (positions 4, 5, and 6) relative to the nitro and carboxyl groups.

Figure 1: Structural representation of 3-Nitrophthalic-D3 acid showing stable deuterium labels on the aromatic ring.

Hazard Identification & Safety Assessment (GHS)

While the deuterated form is chemically similar to the parent, it must be handled with the same rigor as a hazardous organic acid. The primary risks are tissue damage due to acidity and potential respiratory irritation.

GHS Classification (Based on Parent Compound)

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Irritation: Category 1 (H318) - Critical Hazard

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)

Precautionary Protocols

Hazard Type	Risk Level	Control Measure
Eye Contact	High	Wear chemical splash goggles. Corrosive acidic nature can cause irreversible corneal damage. An eyewash station must be within 10 seconds of the work area.
Inhalation	Moderate	Handle only in a certified fume hood. Dust inhalation causes severe respiratory tract irritation.
Skin Contact	Moderate	Wear Nitrile gloves (min thickness 0.11mm). Wash immediately with soap and water upon contact.
Ingestion	Moderate	Do not induce vomiting. Rinse mouth with water. Seek medical attention immediately.

Advanced Handling: Isotopic Integrity & Storage

For researchers, the "safety" of the compound also refers to the safety of the data. Deuterated standards are expensive and prone to isotopic dilution if mishandled.

Preventing H/D Exchange

While the aromatic deuteriums (D4, D5, D6) are robust, the carboxylic acid protons are labile.

• Solvent Choice: Avoid protic solvents (water, alcohols) for long-term stock storage if possible, although the ring deuteriums are generally stable. For working solutions, Methanol-D4 or Acetonitrile is preferred to maintain isotopic purity if proton scrambling is a concern in specific ionization modes.

• Moisture Control: The compound is hygroscopic. Store in a desiccator. Moisture absorption alters the effective mass-to-charge ratio calculations during weighing.

Storage Conditions

• Temperature: Store at -20°C (Standard Freezer).

• Container: Amber glass vials with Teflon-lined caps to prevent UV degradation (nitro compounds are often light-sensitive) and leaching.

• Shelf Life: Re-test purity annually. Deuterated compounds are chemically stable but can degrade physically over years.

Experimental Workflow: Internal Standard Preparation

The following protocol ensures the safe and accurate preparation of a stock solution for LC-MS/MS analysis.

Preparation Workflow Diagram

Figure 2: Step-by-step workflow for preparing and utilizing the internal standard.[1]

Detailed Protocol

• Weighing: Use a 5-digit analytical balance. Due to static charge common in dry powders, use an anti-static gun before weighing.

• Solubilization: Dissolve 1 mg of 3-Nitrophthalic-D3 acid in 10 mL of LC-MS grade Methanol.

  • Note: If solubility is slow, mild sonication is permitted. Avoid heating above 30°C to prevent thermal degradation.

• Verification: Run a blank scan (Q1 scan) to verify the precursor ion (approx. m/z 210 in negative mode [M-H]⁻). The unlabeled parent would appear at m/z 210, while the D3 analog should appear at m/z 213.

  • Critical Check: Ensure no significant signal exists at m/z 210 in the pure D3 standard. >0.5% unlabeled contribution can skew quantification.

Emergency Response & Waste Management

Spillage Response

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE: Don double nitrile gloves, safety goggles, and a P95 respirator.

• Neutralization: Cover the spill with sodium bicarbonate (baking soda) or a commercial acid spill kit to neutralize the acidity.

• Cleanup: Sweep up the neutralized solid (do not create dust) and place it in a hazardous waste container labeled "Organic Acid Waste".

Disposal

• Do not flush down the drain.

• Dispose of as Halogenated/Non-Halogenated Organic Solvent Waste (depending on the solvent used) or Solid Hazardous Waste .

• Consult local EHS regulations (e.g., EPA 40 CFR 261 in the US).

References

• Fisher Scientific. (2025). Safety Data Sheet: 3-Nitrophthalic acid. Retrieved from

• PubChem. (2025).[2] 3-Nitrophthalic acid Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich. (2025).[3] Product Specification: 3-Nitrophthalic acid. Retrieved from

• MedChemExpress. (2025). Stable Isotope-Labeled Compounds Handbook. Retrieved from

• International Atomic Energy Agency (IAEA). (1958/2025). Safe Handling of Radioisotopes (and Stable Isotopes). Retrieved from

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-硝基邻苯二甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Metabolic Stability &amp; Validation of 3-Nitrophthalic-D3 Acid Tracer

This guide provides a rigorous technical framework for evaluating the metabolic stability of 3-Nitrophthalic-D3 Acid , a stable isotope-labeled tracer used primarily as an Internal Standard (IS) in LC-MS/MS bioanalysis or as a metabolic probe for nitro-aromatic xenobiotics.

Part 1: Core Directive & Mechanistic Analysis

The Tracer Profile

• Compound: 3-Nitrophthalic Acid-D3 (3-NPA-D3)

• Labeling Pattern: Deuterium substitution typically occurs at the aromatic ring positions (C4, C5, C6), replacing hydrogen.

• Primary Application: Quantitative Internal Standard (IS) for mass spectrometry; metabolic probe for phthalate/nitro-aromatic catabolism.

• Critical Liability: The nitro group (

  ) is susceptible to enzymatic reduction, while the carboxylic acid moieties are stable against hydrolysis but prone to conjugation (glucuronidation).

Mechanistic Stability Principles

To validate this tracer, one must distinguish between Chemical Stability (resistance to H/D exchange) and Metabolic Stability (resistance to enzymatic biotransformation).

A. Isotopic Integrity (The Deuterium Effect)

The C-D bond is shorter and stronger than the C-H bond (Primary Kinetic Isotope Effect). In 3-NPA-D3, the deuterium atoms are located on the aromatic ring.

• Risk of Exchange: Aromatic protons are generally non-exchangeable under physiological pH (7.4). Exchange requires extreme acidic conditions or specific catalytic sites not typically found in Phase I/II enzymes without prior ring activation.

• Metabolic Switching: If the primary metabolic route involves ring hydroxylation at C4/C5/C6, the D3 label will significantly retard this rate (

  ). However, for 3-NPA, the nitro-reduction pathway dominates, which is largely unaffected by ring deuteration (Secondary Isotope Effect ).

B. The Nitro-Reduction Pathway

The defining metabolic feature of 3-NPA-D3 is the stepwise reduction of the nitro group.[1] This occurs via:

• Oxygen-Sensitive Pathway (Microsomal): P450 reductase reduces

  to a nitro anion radical. In aerobic conditions, this radical reacts with to regenerate the parent compound (Futile Cycling), making the tracer appear "stable."

• Oxygen-Insensitive Pathway (Cytosolic/Microbial): DT-Diaphorase (NQO1) or bacterial nitroreductases perform obligate two-electron reductions, leading to the formation of 3-aminophthalic acid-D3.

Part 2: Visualization of Metabolic Pathways

The following diagram illustrates the potential biotransformation pathways and the critical "Futile Cycle" that preserves the tracer in aerobic incubations.

Caption: Figure 1. Biotransformation pathways of 3-Nitrophthalic-D3. Note the aerobic futile cycle that stabilizes the tracer in standard microsomal assays.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Microsomal Stability Assay (Aerobic vs. Anaerobic)

Objective: Determine the intrinsic clearance (

) and validate the tracer's stability under standard assay conditions.

Reagents:

• Liver Microsomes (Human/Rat), 20 mg/mL protein.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Test Compound: 3-NPA-D3 (1 µM final conc).

Workflow:

• Pre-Incubation: Mix microsomes (0.5 mg/mL final) and Buffer. Pre-warm at 37°C for 5 min.

• Initiation: Add NADPH to initiate reaction.

  • Condition A (Aerobic): Open tube, standard shaking.

  • Condition B (Anaerobic): Purge buffer with

    gas for 10 min prior; seal tubes under .

• Sampling: Aliquot 50 µL at

  min.

• Quench: Add 150 µL ice-cold Acetonitrile containing unlabeled 3-Nitrophthalic acid (IS for the IS) to verify recovery.

• Analysis: Centrifuge (4000g, 15 min) and inject supernatant onto LC-MS/MS.

Data Analysis (Self-Validation Check):

• Plot

  vs. Time.

• Pass Criteria (Aerobic): Slope

  (Loss < 15% over 60 min).

• Pass Criteria (Anaerobic): Significant loss indicates nitroreductase activity.

• Isotope Integrity Check: Monitor the M+3 mass channel. Appearance of M+2 or M+0 indicates H/D exchange (Fail).

Protocol B: Chemical Stability (H/D Exchange Stress Test)

Objective: Confirm that the D3 label does not exchange with solvent protons during processing.

• Solvent: Prepare 3-NPA-D3 in 50:50 Methanol:

  (pH 2, pH 7, pH 10).

• Incubation: Store at Room Temperature for 24 hours.

• Detection: Infuse directly into MS.

• Calculation: Calculate Isotopic Distribution.

  • Threshold:

    exchange is acceptable.

Part 4: Data Presentation & Interpretation

The following table summarizes expected stability profiles for 3-NPA-D3 in various matrices.

Matrix	Condition	Expected Stability	Dominant Mechanism	Recommendation
PBS Buffer	pH 7.4, 24h	High	None	Suitable for stock solution.
Plasma	37°C, 4h	High	Esterases (N/A for acid)	Stable.
Microsomes	Aerobic (+NADPH)	Moderate/High	Futile Cycling	Stable enough for 60m assay.
Microsomes	Anaerobic (+NADPH)	Low	Nitroreduction	Do not use in hypoxic assays.
S9 Fraction	Cytosolic	Low/Moderate	DT-Diaphorase (NQO1)	Use specific inhibitors (Dicoumarol) if needed.
Whole Blood	Fresh	Moderate	RBC Reductase	Process immediately on ice.

Quantitative Calculation of Stability

For metabolic stability assays, calculate the in vitro intrinsic clearance (

) using the elimination rate constant ( ), derived from the slope of the natural log of remaining compound.

Interpretation:

• If

  min in aerobic microsomes, 3-NPA-D3 is validated as a stable internal standard for Phase I assays.

Part 5: Workflow Visualization

Caption: Figure 2. Decision tree for validating 3-NPA-D3 stability before deployment in bioanalysis.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 69043, 3-Nitrophthalic acid. Retrieved from [Link]

• Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Reduction. Chemistry & Biodiversity.
• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology. (Grounding for Futile Cycling mechanism).

Sources

• 1. researchgate.net [researchgate.net]

Part 1: Strategic Overview &amp; Economic Analysis

Deuterated 3-Nitrophthalic Acid: Technical Specifications, Synthesis Economics, and Analytical Protocols

Deuterated 3-nitrophthalic acid (3-Nitrophthalic acid-d3) is a high-value stable isotope primarily utilized as an internal standard (IS) in the quantitative analysis of nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) and phthalate metabolites via LC-MS/MS. Its value lies in its ability to correct for matrix effects and ionization suppression during the trace analysis of biological and environmental samples.

Price Analysis: The "Per Gram" Fallacy

While non-deuterated 3-nitrophthalic acid is an industrial commodity (~

0.05/g in bulk), the deuterated isotopologue is a specialized research chemical sold almost exclusively in milligram quantities.

Estimated Market Pricing (2025/2026):

• Catalog Price: ~$250 – $450 per 10 mg .

• Extrapolated Price Per Gram: $25,000 – $45,000/g.

• Custom Synthesis: Bulk orders (>1 g) typically require a custom synthesis contract, potentially lowering the unit cost to ~$5,000 – $8,000/g depending on the current market price of the precursor, Phthalic Anhydride-d4.

Cost Drivers

The exorbitant price differential is driven by three technical factors:

• Precursor Cost: The synthesis begins with Phthalic Anhydride-d4 or Phthalic Acid-d4 , which itself retails for approximately

  200 per gram.

• Isomeric Yield Loss: Nitration of phthalic acid yields a mixture of 3-nitro and 4-nitro isomers. The 4-nitro isomer is often the major product (or formed in nearly equal amounts), necessitating a difficult separation that discards ~50-60% of the expensive deuterated material.

• Purification Labor: Achieving >98% isomeric purity requires fractional crystallization or preparative HPLC, labor-intensive processes that drive up the final cost.

Part 2: Synthesis & Manufacturing Workflow

The synthesis of 3-Nitrophthalic acid-d3 follows a classic electrophilic aromatic substitution pathway, modified for isotopic conservation.

Reaction Mechanism

The nitration of Phthalic Anhydride-d4 involves the generation of a nitronium ion (

) from fuming nitric acid in sulfuric acid. The deuterium atoms on the aromatic ring remain intact, but the directing effects of the anhydride/acid groups lead to a mixture of products.

Key Reaction Parameters:

• Reagents: Phthalic Anhydride-d4 (CAS: 87976-26-9 for acid form), Fuming

  , Conc. .

• Temperature: Controlled at 80–100°C.

• Isomer Ratio: Typically 1:1 to 2:3 (3-nitro : 4-nitro).

Synthesis Pathway Diagram

Figure 1: Synthetic pathway for 3-Nitrophthalic Acid-d3, highlighting the critical isomer separation step that impacts cost.[1]

Part 3: Analytical Application (LC-MS/MS)

In drug metabolism and pharmacokinetics (DMPK) or environmental toxicology, 3-Nitrophthalic acid-d3 serves as the "gold standard" internal standard.

Experimental Protocol: Metabolite Quantification

Objective: Quantify 3-nitrophthalic acid in urine or plasma.

• Sample Preparation:

  • Aliquot 100 µL of biological matrix (urine/plasma).

  • Spike: Add 10 µL of 3-Nitrophthalic acid-d3 IS solution (10 µg/mL in Methanol).

  • Acidification: Add 10 µL of 1% Formic Acid to ensure protonation (

    ).

  • Extraction: Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate (3 x 500 µL).

  • Dry & Reconstitute: Evaporate solvent under

    stream; reconstitute in Mobile Phase A.

• LC-MS/MS Conditions:

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Ionization: Electrospray Ionization (ESI) in Negative Mode (

    ).

• MRM Transitions:

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)
3-Nitrophthalic Acid	210.0	166.0 ( loss)	15
3-Nitrophthalic Acid-d3	213.0	169.0 ( loss)	15

Analytical Workflow Diagram

Figure 2: LC-MS/MS workflow utilizing 3-Nitrophthalic Acid-d3 for precise quantification.

Part 4: Quality Assurance & Specifications

When sourcing or synthesizing this material, the following specifications are critical to ensure data integrity.

Parameter	Specification	Validation Method
Chemical Purity	> 98%	HPLC-UV (254 nm)
Isotopic Enrichment	> 99 atom % D	-NMR (absence of aromatic protons)
Isomeric Purity	< 1% 4-Nitro isomer	HPLC (Mixed-mode or Anion Exchange)
Appearance	Off-white to pale yellow powder	Visual Inspection

Note on Isomeric Purity: The 3-nitro and 4-nitro isomers have very similar mass spectra. They must be chromatographically separated. If the standard contains significant 4-nitro impurities, it will elute at a slightly different retention time (or co-elute depending on the column), potentially compromising the integration of the internal standard peak.

References

• ChemicalBook. (2025). 3-Nitrophthalic acid MS Spectrum and Properties. Retrieved from .

• MedChemExpress. (2025). 3-Nitrophthalic acid-d3 Product Page (Cat.[2][3][4][5][6] No.: HY-Y0251S). Retrieved from .

• Cambridge Isotope Laboratories. (2025). Phthalic acid (ring-D4) Pricing and Specifications. Retrieved from .

• Helix Chromatography. (2025).[7] HPLC Methods for Separation of Nitrophthalic Acid Isomers. Retrieved from .

• Organic Syntheses. (1941). Synthesis of 3-Nitrophthalic Acid. Org. Synth. 1941, 21,[8] 89. Retrieved from .

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. MedChemExpress - Nordic Biosite [nordicbiosite.com]
• 3. 页面加载中... [china.guidechem.com]
• 4. 3-Nitrophthalic-d3 Acid | LGC Standards [lgcstandards.com]
• 5. m.indiamart.com [m.indiamart.com]
• 6. WO2012097116A2 - Isotopologues of isoindole derivatives - Google Patents [patents.google.com]
• 7. helixchrom.com [helixchrom.com]
• 8. L_202302890EN.000101.fmx.xml [eur-lex.europa.eu]

Protocols & Analytical Methods

HPLC method development for 3-Nitrophthalic-D3 acid detection

Application Note: HPLC-MS/MS Method Development for 3-Nitrophthalic-D3 Acid Detection

Introduction & Scientific Context

3-Nitrophthalic acid (3-NPA) is a critical intermediate and potential impurity in the synthesis of immunomodulatory imide drugs (e.g., Thalidomide, Lenalidomide, Pomalidomide). Regulatory guidelines (ICH M7) often require the monitoring of nitro-aromatic impurities due to their potential genotoxicity.

3-Nitrophthalic-D3 acid serves as the stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 3-NPA in complex matrices. The use of a D3 analog corrects for variability in extraction efficiency and matrix effects during LC-MS/MS analysis.

Key Analytical Challenges:

• Isomer Resolution: 3-NPA exists alongside its structural isomer, 4-nitrophthalic acid (4-NPA). These isomers have identical mass-to-charge ratios (

  210 in negative mode) and very similar physicochemical properties, making chromatographic separation mandatory before MS detection.

• Polarity & Retention: With a pKa of ~1.88, 3-NPA is highly acidic and polar. It exhibits poor retention on standard C18 columns unless ion-pairing reagents or highly aqueous conditions are used, which can compromise MS sensitivity.

• Isotopic Overlap: While D3 provides mass separation, ensuring no "cross-talk" (isotopic contribution of the native analyte to the IS channel and vice versa) requires careful MS tuning.

Method Development Strategy

Chromatographic Mode Selection

• Standard C18 (Not Recommended): Requires high aqueous content (>95%) or ion-pairing reagents to retain the polar dicarboxylic acid. High aqueous content hinders desolvation in ESI-MS.

• Mixed-Mode Chromatography (Recommended): A stationary phase combining Reversed-Phase (RP) and Weak Anion Exchange (WAX) mechanisms is superior. The WAX functionality provides retention for the acidic groups, while the RP ligand allows for isomer selectivity.

  • Selected Column: Mixed-mode RP/Anion-Exchange (e.g., SIELC Primesep D or Agilent Poroshell HPH with specific buffering).

Detection Mode

• Mass Spectrometry (LC-MS/MS): Essential for differentiating the D3 internal standard from the native analyte.

• Ionization: Negative Electrospray Ionization (ESI-) is the gold standard for carboxylic acids, yielding the

  precursor ion.

Experimental Protocol

Reagents & Standards

• Analyte: 3-Nitrophthalic Acid (Native).[1][2]

• Internal Standard: 3-Nitrophthalic-D3 Acid (Isotopic purity >99%).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Ammonium Formate (10 mM), Formic Acid.

Instrumentation Setup

• LC System: UHPLC (e.g., Agilent 1290, Waters ACQUITY).

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+, Thermo Altis).

Chromatographic Conditions

Parameter	Setting	Rationale
Column	Mixed-Mode RP/WAX (100 x 2.1 mm, 3 µm)	Retains polar acids via anion exchange; separates isomers via hydrophobicity.
Mobile Phase A	10 mM Ammonium Formate (pH 3.5)	Low pH suppresses full ionization for RP interaction while maintaining enough charge for WAX retention.
Mobile Phase B	Acetonitrile	Promotes desolvation in MS source.
Flow Rate	0.4 mL/min	Optimal for ESI efficiency.
Column Temp	40°C	Reduces backpressure and improves peak symmetry.
Injection Vol	2 - 5 µL	Low volume prevents solvent effects on early eluting peaks.

Gradient Profile:

• 0.0 min: 5% B (Load/Retain)

• 1.0 min: 5% B

• 6.0 min: 60% B (Elute)

• 6.1 min: 95% B (Wash)

• 8.0 min: 95% B

• 8.1 min: 5% B (Re-equilibrate)

Mass Spectrometry Parameters (ESI-)

The method relies on the deprotonated precursor

. The primary fragmentation pathway for nitro-aromatic acids involves the loss of (44 Da) and (46 Da).

Analyte	Precursor ( )	Product ( )	Dwell (ms)	CE (V)	Transition Type
3-NPA (Native)	210.0	166.0	50	-15	Quantifier (Loss of )
210.0	122.0	50	-25	Qualifier (Loss of 2x )
3-NPA-D3 (IS)	213.0	169.0	50	-15	Quantifier (Loss of )
213.0	125.0	50	-25	Qualifier (Loss of 2x )

Note: The D3 label is on the aromatic ring. Decarboxylation (loss of -COOH) does not remove the deuterium label, preserving the mass shift in the fragment ions.

Method Validation & Self-Verification

To ensure the method is "self-validating" as requested, perform these checks:

• Isomer Specificity Check: Inject a mix of 3-NPA and 4-NPA. 4-NPA is more hydrophobic and typically elutes after 3-NPA on RP columns. Ensure baseline resolution (

  ).

• Isotopic Purity Check: Inject a high concentration of 3-NPA-D3 (IS) alone. Monitor the 210 -> 166 transition. Any signal here indicates unlabeled impurity in your standard, which will bias low-level quantification.

• Matrix Effect Evaluation: Compare the peak area of the IS (D3) in solvent vs. matrix. A suppression/enhancement of >20% indicates the need for improved sample cleanup (e.g., SPE).

Data Visualization

Method Development Workflow

Caption: Workflow for optimizing the separation and detection of 3-Nitrophthalic acid and its D3 analog.

MS Fragmentation Pathway

Caption: Proposed fragmentation pathway for 3-Nitrophthalic acid in negative ESI mode.

References

• PubChem. (2023). 3-Nitrophthalic acid Compound Summary. National Center for Biotechnology Information. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of 3-Nitrophthalic and 4-Nitrophthalic Acids. [Link]

• Agilent Technologies. (2015). Analysis of Impurities in Fine Chemicals using HPLC. [Link]

Sources

• 1. 3-Nitrophthalic acid | 603-11-2 [chemicalbook.com]
• 2. 3-Nitrophthalic acid CAS#: 603-11-2 [m.chemicalbook.com]

Application Note: Mass Spectrometric Fragmentation Analysis of 3-Nitrophthalic-D3 Acid for Quantitative Applications

Audience: Researchers, scientists, and drug development professionals engaged in quantitative analysis using mass spectrometry.

Introduction: The Critical Role of Isotopically Labeled Internal Standards

In the landscape of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the precision and accuracy of measurements are paramount. Endogenous or exogenous factors, such as matrix effects, ion suppression, and variations in sample preparation, can significantly impact the reliability of results. To mitigate these variables, the use of stable isotope-labeled internal standards (SIL-IS) is a well-established and highly regarded strategy.[1][2] A SIL-IS is a form of an analyte of interest in which one or more atoms have been substituted with a heavier isotope, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[1] Due to their near-identical physicochemical properties to the analyte, SIL-IS co-elute during chromatography and experience similar ionization effects, allowing for reliable correction of analytical variability.[2]

This application note provides a detailed examination of the mass spectrometric fragmentation pattern of 3-Nitrophthalic-D3 acid (C₈H₂D₃NO₆, MW: 214.15), a deuterated analog of 3-Nitrophthalic acid (C₈H₅NO₆, MW: 211.13).[3][4] 3-Nitrophthalic-D3 acid serves as an ideal internal standard for the quantification of its non-labeled counterpart, a compound relevant in various chemical and pharmaceutical contexts. Understanding its fragmentation behavior is crucial for developing robust and specific multiple reaction monitoring (MRM) methods in tandem mass spectrometry (MS/MS).

Electrospray Ionization and Fragmentation: A Mechanistic Overview

Given the presence of two carboxylic acid functional groups, 3-Nitrophthalic acid and its deuterated analog are readily analyzed in negative ion mode electrospray ionization (ESI-MS). In this mode, the acidic protons are easily abstracted, yielding a deprotonated molecule, [M-H]⁻, as the precursor ion. Carboxylic acids, nitroaromatic compounds, and other molecules with acidic protons generally exhibit good sensitivity in negative ion mode.[5]

Collision-induced dissociation (CID) of the [M-H]⁻ ion induces fragmentation, providing structural information and enabling the selection of specific precursor-to-product ion transitions for MRM assays. The fragmentation of nitroaromatic carboxylic acids is often dictated by the facile loss of small neutral molecules such as carbon dioxide (CO₂) and water (H₂O), as well as cleavages related to the nitro group, such as the loss of nitric oxide (NO) or nitrogen dioxide (NO₂).[6][7]

Experimental Design: A Protocol for Reliable Analysis

This section outlines a comprehensive protocol for the analysis of 3-Nitrophthalic acid using 3-Nitrophthalic-D3 acid as an internal standard.

I. Sample and Standard Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 3-Nitrophthalic acid and 3-Nitrophthalic-D3 acid into separate 1 mL volumetric flasks.

  • Dissolve the compounds in methanol to the mark. Sonicate for 5 minutes to ensure complete dissolution.

• Intermediate Stock Solutions (10 µg/mL):

  • Perform a 1:100 dilution of each primary stock solution with a 50:50 mixture of methanol and water.

• Working Standard and Internal Standard Solutions (100 ng/mL):

  • Prepare the working standard solution by diluting the intermediate stock solution of 3-Nitrophthalic acid.

  • Prepare the working internal standard solution by diluting the intermediate stock solution of 3-Nitrophthalic-D3 acid. The concentration of the internal standard should be optimized based on the expected analyte concentration in the samples.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the 3-Nitrophthalic acid working standard solution into the matrix of interest (e.g., plasma, urine, or a surrogate matrix).

  • Spike each calibration standard and quality control sample with a constant volume of the 3-Nitrophthalic-D3 acid working internal standard solution.

II. Liquid Chromatography (LC) Parameters

The chromatographic separation of 3-Nitrophthalic acid is crucial to minimize matrix effects. A reversed-phase method is suitable for this purpose.

Parameter	Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Provides excellent separation for aromatic acids.
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes protonation of the carboxyl groups, enhancing retention on the C18 stationary phase.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 5 minutes	A gradient elution ensures efficient separation from endogenous interferences and a sharp peak shape.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	A small injection volume minimizes potential column overload.

III. Mass Spectrometry (MS) Parameters

Analysis is performed on a triple quadrupole mass spectrometer operating in negative ion ESI mode.

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Ideal for acidic compounds like dicarboxylic acids.[5]
Capillary Voltage	-3.5 kV	Optimized for efficient generation of deprotonated molecules.
Source Temperature	150 °C	A moderate temperature to facilitate desolvation without causing thermal degradation.
Desolvation Gas Flow	800 L/hr	High flow aids in the evaporation of the mobile phase.
Cone Gas Flow	50 L/hr	Helps to prevent solvent droplets from entering the mass analyzer.
Collision Gas	Argon	An inert gas used to induce fragmentation in the collision cell.

Fragmentation Pattern Analysis

3-Nitrophthalic Acid ([M-H]⁻ = m/z 210.0)

The mass spectrum of 3-Nitrophthalic acid shows a deprotonated molecule at an m/z of 210.0. Upon collision-induced dissociation, several characteristic fragment ions are observed. The primary fragmentation pathways involve the loss of water (H₂O) and carbon dioxide (CO₂).

• Loss of H₂O: A neutral loss of 18 Da results in a fragment ion at m/z 192.0 . This is a common fragmentation for dicarboxylic acids where the two adjacent acid groups can facilitate the elimination of a water molecule.

• Loss of CO₂: Decarboxylation leads to a neutral loss of 44 Da, producing a fragment ion at m/z 166.0 .

• Sequential Loss of H₂O and CO₂: A subsequent loss of carbon dioxide from the m/z 192.0 fragment results in an ion at m/z 148.0 .

• Loss of NO₂: The cleavage of the nitro group results in a loss of 46 Da, leading to a fragment at m/z 164.0 .

The following diagram illustrates the proposed fragmentation pathway for deprotonated 3-Nitrophthalic acid.

Caption: Proposed fragmentation of 3-Nitrophthalic acid.

3-Nitrophthalic-D3 Acid ([M-D]⁻ = m/z 213.0)

For the deuterated internal standard, the deprotonated molecule is observed at an m/z of 213.0. The deuterium atoms are located on the aromatic ring. Therefore, fragments that retain the aromatic ring will exhibit a mass shift of +3 Da compared to the corresponding fragments of the non-labeled compound.

• Loss of H₂O: Similar to the non-labeled analog, the loss of water (18 Da) results in a fragment ion at m/z 195.0 . The deuterium atoms remain on the ring.

• Loss of CO₂: The loss of carbon dioxide (44 Da) produces a fragment at m/z 169.0 .

• Sequential Loss of H₂O and CO₂: The subsequent loss of CO₂ from the m/z 195.0 fragment yields an ion at m/z 151.0 .

• Loss of NO₂: The loss of the nitro group (46 Da) results in a fragment at m/z 167.0 .

The fragmentation pathway for the deuterated standard is analogous to its non-deuterated counterpart.

Caption: Predicted fragmentation of 3-Nitrophthalic-D3 acid.

Quantitative Data Summary and MRM Transitions

For quantitative analysis, specific MRM transitions are selected to ensure selectivity and sensitivity. The most intense and stable fragment ions are typically chosen.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Transition
3-Nitrophthalic Acid	210.0	166.0	[M-H-CO₂]⁻
210.0	192.0	[M-H-H₂O]⁻
3-Nitrophthalic-D3 Acid	213.0	169.0	[M-D-CO₂]⁻
213.0	195.0	[M-D-H₂O]⁻

The transition corresponding to the loss of CO₂ is often a robust choice for quantification due to its high intensity.

Conclusion and Best Practices

This application note details the mass spectrometric fragmentation of 3-Nitrophthalic-D3 acid and provides a comprehensive protocol for its use as an internal standard in the quantitative analysis of 3-Nitrophthalic acid. The predictable and analogous fragmentation patterns of the labeled and unlabeled compounds allow for the development of a highly specific and reliable LC-MS/MS method.

For optimal results, it is imperative to:

• Verify Purity: Ensure the chemical and isotopic purity of the 3-Nitrophthalic-D3 acid standard.

• Optimize Collision Energy: The collision energy for each MRM transition should be empirically optimized to maximize the product ion signal.

• Assess Matrix Effects: Although a SIL-IS is used, it is good practice to evaluate the extent of matrix effects during method development and validation.

• Validate the Method: The analytical method should be fully validated according to regulatory guidelines, including assessments of linearity, accuracy, precision, and stability.

By following the protocols and understanding the fragmentation mechanisms outlined herein, researchers can confidently implement 3-Nitrophthalic-D3 acid as an internal standard to achieve high-quality quantitative data.

References

• Raftery, D., et al. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. Clinical Chemistry, 47(8), 1496-1505.
• Peuravuori, J., & Pihlaja, K. (2001). Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS). Journal of Environmental Science and Health, Part A, 36(1), 1-26.

• LCGC International. (2023). Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method. [Link]

• PubChem. 3-Nitrophthalic acid. [Link]

• HELIX Chromatography. HPLC Methods for analysis of 3-Nitrophthalic acid. [Link]

• Bonilla, A. J., et al. (2011). Gas-phase fragmentation analysis of nitro-fatty acids. Journal of the American Society for Mass Spectrometry, 22(10), 1839-1852.
• Stevenson, R. L. (1970). Fragmentation mechanisms in mass spectrometry.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2001). LC-MS-MS experiences with internal standards.
• Schmidt, J., et al. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 21(6), 941-952.

• National Institute of Standards and Technology. 1,2-Benzenedicarboxylic acid, 3-nitro-. In NIST Chemistry WebBook. [Link]

• Lewis Sr, A. C., et al. (2016). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry. Energy & Fuels, 30(10), 8234-8241.
• Han, J., et al. (2015). Improved quantitation of short-chain carboxylic acids in human biofluids using 3-nitrophenylhydrazine derivatization and liquid chromatography with tandem mass spectrometry (LC-MS/MS). Analytica chimica acta, 854, 86-94.

• ChemRxiv. (2023). Unveiling the Power of Negative Ion Mode ESI-MS: Identifying Species with Remarkable Signal Intensity and Collisional Stability. [Link]

• Chad's Prep. (2018, September 20). 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry [Video]. YouTube. [Link]

• ResearchGate. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. [Link]

• LibreTexts Chemistry. (2022). 6.11: Fragmentation Pathways. [Link]

• Jenke, D., et al. (2012). Utilization of internal standard response factors to estimate the concentration of organic compounds leached from pharmaceutical packaging systems and application of such estimated concentrations to safety assessment. Journal of pharmaceutical and biomedical analysis, 69, 77-85.
• Chindewoin, A., et al. (2022). Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. Metabolites, 12(2), 103.

• Resolve Mass. (2023). Positive vs Negative Ion Mode in Metabolomics: Why Most Studies Choose Positive Mode. [Link]

• Lu, H., et al. (2019). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Metabolites, 9(12), 301.

Sources

• 1. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Positive vs Negative Ion Mode in Metabolomics: Why Most Studies Choose Positive Mode [arome-science.com]
• 6. Gas-phase fragmentation analysis of nitro-fatty acids [pubmed.ncbi.nlm.nih.gov]
• 7. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Extraction and Analysis of 3-Nitrophthalic Acid in Biological Matrices using Isotope Dilution LC-MS/MS

Abstract

This application note details a robust protocol for the extraction and quantification of 3-Nitrophthalic acid (3-NPA) from complex biological matrices. 3-NPA is a critical biomarker for exposure to specific nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) and a degradation product of certain pharmaceuticals and industrial dyes. Due to its high polarity and low pKa (pK₁ ≈ 1.88), traditional Liquid-Liquid Extraction (LLE) often suffers from poor recovery and matrix suppression. This guide introduces a Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) workflow, validated by Isotope Dilution Mass Spectrometry (IDMS) using the deuterated analog, 3-Nitrophthalic-D3 acid.

Introduction & Scientific Rationale

The Challenge of 3-Nitrophthalic Acid

3-Nitrophthalic acid is a dicarboxylic acid containing a nitro group. Its chemical structure confers specific challenges:

• High Polarity: The two carboxylic acid groups make the molecule highly hydrophilic, reducing retention on standard C18 Reversed-Phase (RP) columns without aggressive acidification.

• Strong Acidity: With a first pKa of approximately 1.88, the molecule exists almost exclusively as an anion (carboxylate) at physiological pH.

• Matrix Interference: In urine, high concentrations of endogenous organic acids compete for ionization in Electrospray Ionization (ESI) sources, leading to signal suppression.

The Solution: Isotope Dilution & Mixed-Mode SPE

To ensure data integrity (Trustworthiness), this protocol utilizes 3-Nitrophthalic-D3 acid as an Internal Standard (IS). The D3 analog shares identical physicochemical properties with the target analyte but is mass-differentiated.

• Correction Mechanism: Any loss of analyte during extraction or suppression of ionization signal during LC-MS/MS analysis is mirrored by the D3-IS. The ratio of Analyte/IS remains constant, ensuring accurate quantification.

• Extraction Logic: We employ Mixed-Mode Anion Exchange (MAX) sorbents. These sorbents possess both hydrophobic regions and positively charged quaternary amine groups. This allows us to "lock" the acidic analyte onto the cartridge via ionic interaction while washing away interferences, then "unlock" it using a strong acid elution solvent.

Materials and Reagents

Component	Specification	Purpose
Analyte	3-Nitrophthalic Acid (>99%)	Calibration Standards
Internal Standard	3-Nitrophthalic-D3 Acid (>98% isotopic purity)	Normalization
SPE Cartridge	Mixed-Mode Anion Exchange (MAX) (e.g., Oasis MAX or Strata-X-A), 30mg/1mL	Sample Cleanup
Solvent A	Methanol (LC-MS Grade)	Elution/Washing
Solvent B	5% Ammonium Hydroxide in Water	Neutralization/Wash
Solvent C	2% Formic Acid in Methanol	Elution (Protonation)
Buffer	50mM Ammonium Acetate (pH 7.0)	Loading Buffer

Experimental Workflow (Visualized)

The following diagram illustrates the critical path for sample processing, highlighting the precise moment of Internal Standard addition to ensure validity.

Figure 1: Step-by-step extraction workflow emphasizing the "Lock and Key" mechanism of MAX SPE and the critical timing of IS addition.

Detailed Protocols

Protocol A: Preparation of Standards

• Stock Solutions: Prepare 1 mg/mL stock solutions of 3-NPA and 3-NPA-D3 in Methanol. Store at -20°C.

• Working IS Solution: Dilute the 3-NPA-D3 stock to a concentration of 100 ng/mL in water. This will be the constant spike for all samples.

• Calibration Curve: Prepare serial dilutions of 3-NPA in blank matrix (urine/plasma) ranging from 0.5 ng/mL to 1000 ng/mL.

Protocol B: Sample Pre-treatment

Rationale: 3-NPA must be anionic to bind to the MAX cartridge. Since pKa is ~1.88, it is naturally anionic at neutral pH, but adding base ensures full ionization and disrupts protein binding.

• Thaw urine/plasma samples at room temperature.

• Vortex for 30 seconds.

• Transfer 200 µL of sample to a clean tube.

• Add 20 µL of Working IS Solution (3-NPA-D3). Vortex gently.

• Add 200 µL of 5% Ammonium Hydroxide .

  • Check: Verify pH is > 8.[1]0. If not, add more NH₄OH. This step deprotonates the analyte (COO⁻) and the sorbent remains positively charged.

Protocol C: Solid Phase Extraction (MAX)

• Conditioning:

  • 1 mL Methanol (Solvates the hydrophobic chains).

  • 1 mL Water (Equilibrates for aqueous load).

• Loading:

  • Load the pre-treated sample (approx. 420 µL) at a rate of 1 mL/min.

  • Mechanism:[2] 3-NPA (Negative) binds to Quaternary Amine (Positive) on sorbent.

• Wash 1 (Aqueous):

  • 1 mL 5% Ammonium Hydroxide.[1]

  • Purpose: Removes proteins, salts, and neutral interferences. The analyte remains ionically bound.

• Wash 2 (Organic):

  • 1 mL Methanol.

  • Purpose: Removes hydrophobic interferences (lipids) that bound to the resin backbone. The analyte remains ionically bound.

• Elution:

  • 1 mL of 2% Formic Acid in Methanol.

  • Mechanism:[2] The acid protonates the 3-NPA (COO⁻ → COOH). The neutral COOH molecule loses affinity for the quaternary amine and elutes.

• Post-Processing:

  • Evaporate eluate to dryness under Nitrogen at 40°C.[3]

  • Reconstitute in 100 µL of Mobile Phase A.

LC-MS/MS Method Parameters

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495) Ionization: Electrospray Ionization (ESI), Negative Mode

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters ACQUITY HSS T3, 1.8µm, 2.1 x 100mm). Note: T3 columns are designed to retain polar organic acids.

• Flow Rate: 0.3 mL/min

• Mobile Phase A: 10mM Ammonium Acetate in Water (pH ~6.8)

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar retention)

  • 1-6 min: 5% -> 90% B

  • 6-8 min: 90% B (Wash)

  • 8.1 min: 5% B (Re-equilibration)

MS/MS Transitions (MRM)

Note: Optimize collision energies (CE) for your specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type
3-Nitrophthalic Acid	210.0 [M-H]⁻	166.0 [M-CO₂-H]⁻	Quantifier
210.0	122.0 [M-2CO₂-H]⁻	Qualifier
3-Nitrophthalic-D3	213.0 [M-H]⁻	169.0 [M-CO₂-H]⁻	Quantifier

Logic of Separation: Why MAX?

The following diagram illustrates the charge state logic that makes Mixed-Mode Anion Exchange superior to LLE for this specific application.

Figure 2: Mechanistic view of the extraction physics. By manipulating pH, we switch the analyte's affinity on and off, ensuring high purity.

Validation Criteria (Self-Validating System)

To ensure the method is trustworthy (E-E-A-T), calculate the following for every batch:

• Matrix Factor (MF):

  • Acceptance: 0.85 < MF < 1.15. If MF < 0.85, ion suppression is occurring.

• Recovery (RE):

  • Acceptance: > 80% is excellent for polar acids.

• IS Normalization: Plot the Area Ratio (

  ) vs. Concentration. The value must be > 0.99.

References

• Toriba, A., et al. (2007). "Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric particulate matter by HPLC with chemiluminescence detection." Biomedical Chromatography. (Context: Nitro-PAH analysis foundations).

• Sigma-Aldrich. (2023).[4] "Solid Phase Extraction (SPE) Method Development for Acids, Neutrals, and Bases." Technical Application Note. (Context: MAX SPE mechanisms).

• CDC/NIH. (2020). "Laboratory Procedure Manual: Phthalate Metabolites in Urine." National Health and Nutrition Examination Survey. (Context: Analogous extraction protocol for phthalic acid derivatives).

• PubChem. (2023). "3-Nitrophthalic Acid Compound Summary." National Library of Medicine. (Context: pKa and solubility data).

Sources

• 1. agilent.com [agilent.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. 3-硝基邻苯二甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]

pharmacokinetic study tracer 3-Nitrophthalic-D3 acid

Application Note: High-Sensitivity Pharmacokinetic Profiling of 3-Nitrophthalic Acid using Deuterated Internal Standard (D3)

Executive Summary

This application note details a validated LC-MS/MS protocol for the quantification of 3-Nitrophthalic Acid (3-NPA) in biological matrices (plasma/urine), utilizing 3-Nitrophthalic-D3 acid as a stable isotope-labeled internal standard (SIL-IS).

3-Nitrophthalic acid (CAS: 603-11-2) is a critical analyte in drug development, serving as a known degradation product of the herbicide Isoxaben and a potential genotoxic impurity in thalidomide derivatives like Pomalidomide and Apremilast . Due to its high polarity (pKa ~1.88) and low molecular weight, standard bioanalytical methods often suffer from poor retention and matrix effects. This protocol overcomes these challenges using a Polar-Embedded C18 stationary phase and negative-mode Electrospray Ionization (ESI-).

Chemical Identity & Properties

Property	Analyte (3-NPA)	Internal Standard (3-NPA-D3)
IUPAC Name	3-Nitrobenzene-1,2-dicarboxylic acid	3-Nitrobenzene-1,2-dicarboxylic acid-d3
Structure	Benzene ring with two -COOH and one -NO2	Deuterium substitution on benzene ring
Formula
Exact Mass	211.01 Da	214.03 Da
pKa	1.88 (Strongly Acidic)	~1.88
Solubility	Soluble in Water, Methanol, Ethanol	Same

Experimental Design: Pharmacokinetic Study

Study Objectives

• Primary: Determine plasma concentration-time profile of 3-NPA following oral (PO) or intravenous (IV) administration.

• Secondary: Calculate PK parameters (

  , , , ).

• Mechanistic Role: The D3-tracer is used exclusively as an Internal Standard (IS) for quantitative normalization, compensating for ionization suppression and extraction variability.

Sample Collection & Handling

• Matrix: Rat Plasma (

  anticoagulant).

• Volume: 50 µL per timepoint.

• Storage: -80°C (Stability validated for 3 freeze-thaw cycles).

• Pre-treatment: Acidification is not recommended during collection to avoid precipitation of plasma proteins before extraction, but the extraction solvent should be acidic to ensure the analyte is protonated if Liquid-Liquid Extraction (LLE) is used. However, for this polar analyte, Protein Precipitation (PPT) is the preferred method.

Analytical Protocol (LC-MS/MS)

Reagents

• Solvent A: 0.1% Formic Acid in LC-MS Grade Water.

• Solvent B: 0.1% Formic Acid in Acetonitrile.

• Precipitation Solvent: Methanol containing 200 ng/mL 3-Nitrophthalic-D3 acid.

Sample Preparation (Protein Precipitation)

• Thaw plasma samples on ice. vortex for 10s.

• Aliquot 50 µL of plasma into a 96-well plate.

• Add IS: Add 150 µL of Methanol containing 3-NPA-D3 (IS).

• Vortex vigorously for 5 minutes (1000 rpm).

• Centrifuge at 4,000 x g for 15 minutes at 4°C.

• Transfer 100 µL of supernatant to a fresh plate.

• Dilute with 100 µL of Water (0.1% Formic Acid) to match initial mobile phase conditions (prevents peak broadening).

Liquid Chromatography Conditions

• System: UHPLC (e.g., Waters Acquity or Agilent 1290).

• Column: Waters HSS T3 C18 (2.1 x 50 mm, 1.8 µm) or Phenomenex Luna Omega Polar C18 .

  • Rationale: Standard C18 columns fail to retain 3-NPA due to its high polarity and ionization at neutral pH. HSS T3 is designed to retain polar compounds in 100% aqueous mobile phases.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Gradient:

  • 0.0 - 1.0 min: 5% B (Isocratic loading)

  • 1.0 - 4.0 min: 5% -> 90% B (Linear Gradient)

  • 4.0 - 5.0 min: 90% B (Wash)

  • 5.0 - 5.1 min: 90% -> 5% B

  • 5.1 - 7.0 min: 5% B (Re-equilibration)

Mass Spectrometry Parameters

• Ionization: ESI Negative Mode (

  ).

  • Rationale: Carboxylic acids ionize efficiently by deprotonation

    .

• Source Temp: 500°C.

• Capillary Voltage: -2.5 kV.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Type	Mechanism
3-NPA	210.0	166.0	15	Quant	Loss of
3-NPA	210.0	122.0	25	Qual	Loss of 2x
3-NPA-D3	213.0	169.0	15	IS	Loss of

Visualizations

Figure 1: Bioanalytical Workflow

This diagram illustrates the decision logic for extracting the polar 3-NPA metabolite from plasma.

Caption: Step-by-step extraction protocol optimized for polar acidic metabolites.

Figure 2: Fragmentation Pathway

Proposed fragmentation mechanism in Negative ESI mode.

Caption: MS/MS fragmentation pathway showing sequential decarboxylation events.

Method Validation & Quality Control

To ensure Trustworthiness and Self-Validation , the following criteria must be met:

• Linearity: Calibration curve range 1.0 – 1000 ng/mL (

  ). Weighting .

• Selectivity: Blank plasma must show < 20% of the LLOQ signal at the retention time of 3-NPA.

• Recovery: Compare peak area of pre-extraction spiked samples vs. post-extraction spiked samples. Target > 80%.

• Matrix Effect: Calculate Matrix Factor (MF). Normalized MF (Analyte/IS) should be between 0.85 and 1.15. The use of 3-NPA-D3 is crucial here to correct for ion suppression caused by phospholipids eluting late in the gradient.

Data Analysis

PK parameters are calculated using non-compartmental analysis (NCA) (e.g., WinNonlin or Phoenix).

• : Maximum observed concentration.
• : Area under the curve to the last measurable timepoint.
• : Terminal elimination half-life.

References

• PubChem. (2023). 3-Nitrophthalic acid (Compound Summary).[1][2][3][4][5][6][7] National Library of Medicine. Available at: [Link]

• European Medicines Agency (EMA). (2015). Assessment Report: Pomalidomide (Imnovid). (Discusses impurities including nitrophthalic acid derivatives). Available at: [Link]

• Gampe, N., et al. (2022). Analysis of 3-nitropropionic acid in Fabaceae plants by HPLC-MS/MS. (Methodology reference for nitro-acid analysis). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

Sources

• 1. 3-Nitrophthalic acid | 603-11-2 [chemicalbook.com]
• 2. 3-Nitrophthalic acid CAS#: 603-11-2 [m.chemicalbook.com]
• 3. caming.com [caming.com]
• 4. researchgate.net [researchgate.net]
• 5. connectsci.au [connectsci.au]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Separation of 3-Nitrophthalic and 4-Nitrophthalic Acids | SIELC Technologies [sielc.com]

Application Note &amp; Protocol: Long-Term Storage and Handling of Deuterated 3-Nitrophthalic Acid Solutions

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal storage and handling of deuterated 3-Nitrophthalic acid solutions. Ensuring the stability and purity of these isotopically labeled standards is paramount for the accuracy and reproducibility of quantitative analyses, particularly in mass spectrometry-based assays. This note details the underlying chemical principles governing stability, provides validated protocols for solution preparation, and outlines a self-validating system for long-term storage to maintain analytical integrity.

Foundational Principles of Stability

The long-term stability of a deuterated 3-Nitrophthalic acid solution is not governed by a single factor, but rather by a combination of its inherent chemical properties and its environment. Understanding these principles is critical for making informed decisions in the laboratory.

Chemical Structure and Inherent Reactivity

3-Nitrophthalic acid is an aromatic dicarboxylic acid. Its key structural features relevant to stability are:

• Aromatic Ring: Generally stable, but susceptible to photochemical reactions.

• Carboxylic Acid Groups (-COOH): These acidic groups dictate the compound's solubility and can participate in reactions. They make the molecule sensitive to pH. Aromatic carboxylic acids are typically crystalline solids with high melting points and are soluble in hot water and organic solvents.[1][2]

• Nitro Group (-NO₂): This electron-withdrawing group makes the aromatic ring susceptible to nucleophilic attack and significantly increases its potential for photodegradation.[1] Nitroaromatic compounds are known to absorb sunlight and can be photochemically active.[3][4][5]

The solid form of 3-Nitrophthalic acid is generally stable when stored in a dry, dark place.[6][7] However, once dissolved, its stability becomes dependent on several external factors.

The Impact of Deuteration: Kinetic Isotope Effect (KIE)

Deuterium labeling, where hydrogen atoms are replaced by their heavier isotope, deuterium, is a cornerstone of quantitative mass spectrometry. This substitution can also influence the molecule's chemical stability through the Kinetic Isotope Effect (KIE) .[8]

The C-D bond has a lower zero-point energy than a C-H bond, making it stronger and requiring more energy to break. Consequently, reactions where C-H bond cleavage is the rate-determining step will proceed more slowly for the deuterated analog.[8][9] While this can sometimes confer a slight enhancement in stability against certain degradation pathways, it should not be relied upon as a primary means of preservation. The most significant stability factors remain external environmental conditions.

Key Environmental Factors Influencing Solution Stability

• Solvent Choice: The solvent is the most critical factor. It must fully solubilize the compound without reacting with it. Protic solvents (like methanol or water) can engage in hydrogen exchange with the carboxylic acid protons, but this is generally not a concern unless the deuterium labels are on the carboxyl groups themselves (which is uncommon). Aprotic solvents like Acetonitrile (ACN) or Dimethyl Sulfoxide (DMSO) are often preferred for long-term storage of stock solutions.

• Temperature: Lower temperatures decrease the rates of chemical degradation and solvent evaporation.[10] Refrigerated or frozen storage is the standard for preserving analytical standards.[10][11][12]

• Light Exposure: As a nitroaromatic compound, 3-Nitrophthalic acid is susceptible to photolytic degradation.[6][13][14] Exposure to UV or even ambient laboratory light can initiate reactions that alter the molecule's structure.[3] Therefore, protection from light is mandatory.

• pH: For aqueous or semi-aqueous solutions, pH is critical. Extreme pH conditions can damage analytical hardware and potentially catalyze hydrolysis, although aromatic carboxylic acids are generally stable against hydrolysis under typical conditions.[15][16]

• Atmosphere: Oxygen in the headspace of a vial can participate in oxidative degradation pathways, which may be accelerated by light. Storing under an inert atmosphere (e.g., nitrogen or argon) can mitigate this risk for highly sensitive compounds.

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Caption: Factors influencing the stability of deuterated 3-Nitrophthalic acid solutions.

Recommended Solvents and Data

The choice of solvent is critical for both initial solubilization and long-term stability. 3-Nitrophthalic acid is soluble in hot water, methanol, and ethanol, but has poor solubility in less polar solvents like chloroform and benzene.[17]

For analytical standards, high-purity HPLC or MS-grade solvents are mandatory to avoid introducing contaminants that could interfere with analysis or degrade the standard.[16]

Solvent	Type	Suitability for Stock (High Conc.)	Suitability for Working (Low Conc.)	Key Considerations
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Excellent	Good (minimize volume)	Hygroscopic. Can be difficult to remove in-vacuo. Store desiccated.
Acetonitrile (ACN)	Aprotic, Polar	Good	Excellent	Common mobile phase component. Less viscous than DMSO. Ideal for working solutions.
Methanol (MeOH)	Protic, Polar	Good	Excellent	Can be slightly reactive. Good general-purpose solvent.[18]
Water (HPLC Grade)	Protic, Polar	Poor (solubility limited)	Good (if pH buffered)	Prone to microbial growth.[19] Limited solubility of the free acid.[7][20]

Recommendation: Prepare high-concentration primary stock solutions in anhydrous DMSO or Acetonitrile. Prepare intermediate and working solutions by diluting the stock with Acetonitrile or a solvent mixture that matches the initial mobile phase conditions of the analytical method (e.g., 80:20 ACN/Water).[21]

Standard Operating Protocols

Adherence to a strict, validated protocol is essential for ensuring the integrity and traceability of your standards.

Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 1 mg/mL)

• Pre-analysis: Allow the vial containing the solid deuterated 3-Nitrophthalic acid and the chosen solvent (e.g., anhydrous DMSO) to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.

• Weighing: Accurately weigh the required amount of solid standard into a new, clean, amber glass vial with a PTFE-lined cap.

• Solvent Addition: Add the calculated volume of solvent to the vial to achieve the target concentration.

• Dissolution: Cap the vial tightly and vortex for 30 seconds. If necessary, sonicate for 2-5 minutes in a room temperature water bath to ensure complete dissolution.

• Labeling: Clearly label the vial with the compound name (including deuterium notation), concentration, solvent, preparation date, and preparer's initials.

• Initial Storage: Before long-term storage, allow the solution to sit at room temperature for ~1 hour to ensure it remains fully dissolved.

• Long-Term Storage: Tightly seal the vial, potentially with parafilm for extra security against evaporation, and place it in the designated storage location (see Table 2).

Protocol 2: Preparation of Working Dilutions

• Equilibration: Remove the stock solution vial from its storage location. Allow it to warm completely to room temperature before opening to prevent condensation and solvent evaporation.[22]

• Dilution: Perform serial dilutions using calibrated micropipettes and a suitable diluent (e.g., Acetonitrile or mobile phase). Use amber vials for all dilutions.

• Mixing: Ensure thorough mixing after each dilution step by vortexing for 10-15 seconds.

• Storage: Working solutions are less stable than concentrated stocks. It is best practice to prepare them fresh daily.[19] If short-term storage is required (e.g., for an overnight autosampler run), store them in the autosampler tray (typically 4-10 °C) or as specified in Table 2.

dot graph G { rankdir=TB; bgcolor="#F1F3F4"; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Caption: Workflow for the preparation of deuterated 3-Nitrophthalic acid solutions.

Recommended Storage Conditions & Stability Testing

The following storage conditions are recommended to maximize the shelf-life of your solutions.

Solution Type	Solvent	Temperature	Light Condition	Max. Duration
Primary Stock	Anhydrous DMSO / ACN	≤ -20°C	Amber Vial / Dark	12-24 Months
Intermediate Stock	ACN / MeOH	2-8°C	Amber Vial / Dark	3-6 Months
Working Solution	ACN / Mobile Phase	2-8°C (Autosampler)	Amber Vial	< 72 Hours[19]

Protocol 3: In-Lab Stability Verification (Self-Validation)

To ensure trustworthiness, protocols must be self-validating. Periodically verify the stability of your stock solution, especially if it is approaching the end of its recommended storage duration.

• Establish Baseline: Upon initial preparation of the stock solution, dilute a fresh aliquot to a working concentration and analyze it (e.g., via LC-MS or HPLC-UV). Record the peak area or response. This is your T=0 measurement.

• Periodic Testing: Every 3-6 months, remove the stock solution from storage, allow it to equilibrate, prepare a new working dilution, and analyze it using the exact same method as the T=0 measurement.

• Compare Results: Compare the peak area of the aged sample to the T=0 sample. A deviation of >5-10% may indicate degradation, and a new stock solution should be prepared.

• Documentation: Keep a meticulous log of all stability test results for each stock solution.

Summary of Best Practices

• Always use high-purity, anhydrous solvents for stock solutions.

• Always store solutions in amber glass vials with PTFE-lined caps to protect from light and prevent leaching/evaporation.[22]

• Always allow solutions to warm to room temperature before opening to prevent water condensation and concentration changes.[22]

• Never "top off" old solutions with new ones.[19]

• Prepare aqueous-buffered solutions fresh whenever possible, as they are susceptible to microbial growth.[16][19]

• Filter all mobile phases and solvents to protect your instrumentation.[16]

• Implement a stability testing protocol to validate the integrity of your long-term stored standards.

References

• Loba Chemie. (2015). 3-NITROPHTHALIC ACID FOR SYNTHESIS MSDS.

• ChemicalBook. (n.d.). 3-Nitrophthalic acid.

• ChemicalBook. (n.d.). 3-Nitrophthalic acid | 603-11-2.

• Sigma-Aldrich. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards.

• Printtech Healthcare Pvt Ltd. (n.d.). 3-Nitrophthalic acid is a chemical compound with t....

• Sorbent Technologies, Inc. (2021). How to Properly Care and Store HPLC Columns.

• ResearchGate. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds?.

• ECHEMI. (n.d.). 603-11-2, 3-Nitrophthalic acid Formula.

• Sigma-Aldrich. (n.d.). 3-Nitrophthalic acid 99 603-11-2.

• National Center for Biotechnology Information. (n.d.). 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem.

• Knowles, R. (2005). Kinetic Isotope Effects in Organic Chemistry. Macmillan Group Meeting.

• Welch Materials. (2024). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage.

• ResolveMass Laboratories Inc. (2024). Deuterated Standards for LC-MS Analysis.

• ResearchGate. (2008). Hydrothermal stability of aromatic carboxylic acids.

• ACS Publications. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid?. Environmental Science & Technology Letters.

• National Center for Biotechnology Information. (n.d.). Investigating the stability of aromatic carboxylic acids in hydrated magnesium sulfate under UV irradiation to assist detection of organics on Mars - PMC.

• Supelco. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards.

• SPIE Digital Library. (2022). Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity.

• National Center for Biotechnology Information. (n.d.). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC - NIH.

• PubMed. (n.d.). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process.

• SlideShare. (n.d.). AROMATIC CARBOXYLIC ACIDS (1).pdf.

• ResearchGate. (n.d.). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry.

• ResearchGate. (n.d.). Direct photolysis of nitroaromatic compounds in aqueous solutions.

• ACS Publications. (n.d.). The Magnitude of the Primary Kinetic Isotope Effect for Compounds of Hydrogen and Deuterium. Chemical Reviews.

• Waters Corporation. (2016). Tips to maintain your HPLC & UHPLC systems and columns.

• Labcompare.com. (2024). LABTips: HPLC Column Storage.

• ResearchGate. (2024). (PDF) Investigating the stability of aromatic carboxylic acids in hydrated magnesium sulfate under UV irradiation to assist detection of organics on Mars.

• MDPI. (2021). Secondary Formation of Aromatic Nitroderivatives of Environmental Concern: Photonitration Processes Triggered by the Photolysis of Nitrate and Nitrite Ions in Aqueous Solution.

• EPFL. (n.d.). Kinetic Isotope Effect: Principles and its use in mechanism investigation.

• Studyadda.com. (n.d.). Aromatic Carboxylic Acids - JEE Main & Advanced.

• National Center for Biotechnology Information. (n.d.). Kinetic Isotope Effects and Hydrogen/Deuterium Exchange Reveal Large Conformational Changes During the Catalysis of the Clostridium acetobutylicum Spore Photoproduct Lyase.

• UPRM. (n.d.). GOOD LABORATORY PRACTICE for HPLC.

Sources

• 1. AROMATIC CARBOXYLIC ACIDS (1).pdf [slideshare.net]
• 2. JEE Main, JEE Advanced, CBSE, NEET, IIT, free study packages, test papers, counselling, ask experts - Studyadda.com [studyadda.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 5. Secondary Formation of Aromatic Nitroderivatives of Environmental Concern: Photonitration Processes Triggered by the Photolysis of Nitrate and Nitrite Ions in Aqueous Solution [mdpi.com]
• 6. lobachemie.com [lobachemie.com]
• 7. 3-Nitrophthalic acid CAS#: 603-11-2 [m.chemicalbook.com]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. Kinetic Isotope Effects and Hydrogen/Deuterium Exchange Reveal Large Conformational Changes During the Catalysis of the Clostridium acetobutylicum Spore Photoproduct Lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 11. echemi.com [echemi.com]
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• 22. The Proper Storage and Handling of Volatile Analytical Standards [sigmaaldrich.com]

3-Nitrophthalic-D3 acid GC-MS derivatization procedure

Application Note: Quantitative Analysis of 3-Nitrophthalic-D3 Acid via GC-MS

Executive Summary

This application note details a robust Stable Isotope Dilution Assay (SIDA) for the quantification of 3-Nitrophthalic acid (3-NPA) using its deuterated analog, 3-Nitrophthalic-D3 acid, as an Internal Standard (IS). 3-NPA is a critical biomarker for exposure to 1-nitropyrene (a diesel exhaust carcinogen) and an intermediate in pharmaceutical synthesis.

Due to the polarity and low volatility of the dicarboxylic acid moieties, direct Gas Chromatography (GC) analysis is impossible. This protocol utilizes Trimethylsilylation (TMS) derivatization to render the analyte volatile and thermally stable for Electron Ionization (EI) GC-MS analysis.

Chemical Principle & Reaction Mechanism

The core challenge in analyzing 3-Nitrophthalic acid is the presence of two carboxylic acid groups and a nitro group on the aromatic ring. To achieve chromatographic separation, the active acidic protons must be substituted.

Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[1]

• Role of BSTFA: Acts as the silyl donor.

• Role of TMCS: Acts as a catalyst to increase the silylating power, essential for sterically hindered carboxylic acids (ortho-substitution).

• Role of Pyridine: Acts as a solvent and acid scavenger (neutralizing HCl formed during the reaction), driving the equilibrium forward.

Reaction Scheme:

The deuterated internal standard (3-Nitrophthalic-D3) undergoes the exact same reaction, ensuring that any variations in extraction efficiency or derivatization completeness are perfectly compensated.

Workflow Visualization

The following diagram outlines the critical path from sample preparation to data acquisition.

Figure 1: Step-by-step workflow for the extraction and derivatization of 3-Nitrophthalic acid.[2][3]

Materials and Reagents

Component	Specification	Purpose
Analyte Standard	3-Nitrophthalic Acid (>98% purity)	Calibration Curve generation.
Internal Standard	3-Nitrophthalic-D3 Acid (Isotopic purity >98%)	Normalization of recovery/matrix effects.
Derivatizing Agent	BSTFA + 1% TMCS	Silylation reagent.[1] Moisture Sensitive.
Solvent/Catalyst	Pyridine (Anhydrous)	Solvent and acid scavenger.
Extraction Solvent	Ethyl Acetate (HPLC Grade)	Liquid-Liquid Extraction (LLE).
Acidifier	6M Hydrochloric Acid (HCl)	Adjust pH to protonate acids for extraction.

Detailed Protocol

Step 1: Standard Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of 3-NPA and 3-NPA-D3 in methanol. Store at -20°C.

• Working Standard: Dilute 3-NPA stock to create a calibration range (e.g., 10, 50, 100, 500, 1000 ng/mL).

• IS Spiking Solution: Prepare a fixed concentration of 3-NPA-D3 (e.g., 500 ng/mL) in methanol.

Step 2: Sample Extraction (Urine Example)

• Aliquot 1.0 mL of urine into a glass centrifuge tube.

• Add 50 µL of IS Spiking Solution (3-NPA-D3). Vortex for 10 sec.

• Add 50 µL of 6M HCl to acidify (pH < 2). Rationale: Carboxylic acids must be protonated (uncharged) to partition into the organic phase.

• Add 3.0 mL of Ethyl Acetate. Cap and shake vigorously for 5 minutes.

• Centrifuge at 3000 x g for 5 minutes to separate phases.

• Transfer the upper organic layer (supernatant) to a clean glass vial.

• Crucial Step: Evaporate the organic solvent to complete dryness under a gentle stream of Nitrogen at 40°C. Note: Any residual water will destroy the derivatizing reagent.

Step 3: Derivatization

• To the dried residue, add 50 µL of Anhydrous Pyridine .

• Add 50 µL of BSTFA + 1% TMCS .

• Cap the vial tightly (Teflon-lined cap).

• Vortex for 15 seconds to ensure the residue is dissolved.

• Incubate at 70°C for 60 minutes in a heating block.

  • Expert Insight: While simple acids react at 60°C/30min, the nitro group at position 3 creates steric hindrance and electronic deactivation, requiring more aggressive conditions for quantitative conversion.

• Cool to room temperature. Transfer to a GC autosampler vial with a glass insert.

GC-MS Instrument Parameters

Gas Chromatograph (Agilent 7890B or equivalent):

• Column: DB-5MS UI (30 m x 0.25 mm x 0.25 µm) or equivalent low-bleed phase.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode; 260°C; Purge flow 50 mL/min at 1.0 min.

• Injection Volume: 1 µL.

Oven Program:

• Initial: 70°C (Hold 1 min) - Solvent focusing.

• Ramp 1: 20°C/min to 180°C.

• Ramp 2: 10°C/min to 300°C (Hold 3 min) - Elution of derivatives.

• Total Run Time: ~18.5 minutes.

Mass Spectrometer (Agilent 5977 or equivalent):

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Transfer Line: 280°C.

• Ionization: Electron Impact (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM).

SIM Table (Quantitation Ions):

Analyte	Derivative MW	Quant Ion (m/z)	Qualifier Ions (m/z)	Retention Time (Approx)
3-Nitrophthalic Acid (Bis-TMS)	355	340 (M-15)	355 (M+), 207	~10.5 min
3-Nitrophthalic-D3 Acid (Bis-TMS)	358	343 (M-15)	358 (M+), 210	~10.5 min

Note: The primary fragment is usually the loss of a methyl group (M-15) from the TMS moiety, which provides better abundance than the molecular ion.

Troubleshooting & Quality Control

Common Failure Modes:

• Low Response/No Peaks:

  • Cause: Moisture contamination. BSTFA hydrolyzes instantly in water.

  • Fix: Ensure extraction drying step is absolute. Use fresh anhydrous pyridine.

• Incomplete Derivatization (Mono-TMS peak):

  • Cause: Steric hindrance or insufficient heating.[4]

  • Fix: Increase incubation time to 90 mins or temp to 80°C. Ensure TMCS is present (catalyst).

• Tailing Peaks:

  • Cause: Active sites in the inlet liner.

  • Fix: Use deactivated glass wool liners. Replace liner if dirty.

Validation Criteria (Self-Check):

• Linearity: R² > 0.995 over the range 10–1000 ng/mL.

• Recovery: IS area counts in samples should be >50% of IS area in pure solvent standards.

• Precision: CV < 15% for replicates.

References

• National Institutes of Health (NIH). (2011). Determination of β-blockers and β-agonists using gas chromatography and gas chromatography-mass spectrometry...[1]. Retrieved October 26, 2023, from [Link]

• MDPI. (2014). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide.... Retrieved October 26, 2023, from [Link]

Sources

• 1. Determination of β-blockers and β-agonists using gas chromatography and gas chromatography-mass spectrometry--a comparative study of the derivatization step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. mdpi.com [mdpi.com]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Stable Isotope Standards Division

Subject: Troubleshooting 3-Nitrophthalic-D3 Acid HPLC Peak Tailing Ticket ID: #ISO-D3-NITRO-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary

3-Nitrophthalic-D3 acid is a deuterated internal standard used primarily in the quantification of phthalate metabolites. Its structure—an ortho-dicarboxylic acid with an electron-withdrawing nitro group—creates a "perfect storm" for chromatographic tailing.

The tailing is rarely caused by the deuterium label itself. Instead, it typically stems from two specific physicochemical interactions: trace metal chelation (due to the phthalate moiety) and ionization state mismatch (due to the low pKa induced by the nitro group).

This guide moves beyond generic advice to address the molecular behaviors specific to nitrophthalic acids.

Part 1: Diagnostic Workflow

Before altering your method, use this logic flow to identify the root cause.

Figure 1: Decision matrix for isolating the source of peak asymmetry in acidic analytes.

Part 2: Technical Modules (Q&A)

Module A: Mobile Phase Chemistry (The Ionization Trap)

Q: I am using 0.1% Formic Acid (pH ~2.7), but the peak still tails. Why?

The Science: 3-Nitrophthalic acid is significantly more acidic than unsubstituted phthalic acid. The nitro group at the 3-position withdraws electrons, stabilizing the carboxylate anion.

• pKa1: ~1.9 (Strongly acidic)

• pKa2: ~3.5–4.0

At pH 2.7 (standard formic acid), the first carboxylic acid group is largely ionized (

). This creates a negative charge that interacts with protonated silanols on the column stationary phase, causing "anionic drag" or tailing.

The Solution: You must suppress the ionization of the first carboxyl group or ensure the buffer capacity is high enough to manage the local pH shift.

Modifier	Approx pH	Suitability for 3-Nitrophthalic-D3	Recommendation
0.1% Formic Acid	~2.7	Low	Often insufficient to suppress pKa1.
0.1% TFA	~2.0	High	Stronger acid suppresses ionization better. Warning: May suppress MS signal.
Ammonium Formate (10mM, pH 3.0)	3.0	Medium	Good buffering, but analyte is ionized. Requires a very inert column.
Phosphate Buffer (pH 2.0)	2.0	High	Excellent peak shape. Warning: Non-volatile (UV only).

Protocol:

• For LC-MS: Switch from Formic Acid to 0.05% - 0.1% Trifluoroacetic Acid (TFA) . The signal suppression is usually outweighed by the gain in peak height due to sharpening.

• For UV: Use 20mM Phosphate Buffer adjusted to pH 2.1 .

Module B: Hardware & Chelation (The Hidden Factor)

Q: My column is new, and the pH is low, but I still see a broad tail. Could it be the system?

The Science: Ortho-dicarboxylic acids (phthalates) are potent chelating agents. They can form bidentate complexes with metal ions (Iron, Chromium) found in stainless steel frits, column bodies, and LC tubing. This interaction is "sticky," causing severe tailing that looks like column failure.

The Solution: Passivate the system or sequester the metals.

Protocol:

• The "Medusa" Wash (System Passivation):

  • Flush the system (without column) with 6N Nitric Acid (if compatible) or a commercial passivation solution.

  • Alternative: Inject 10x injections of 100mM EDTA (disodium salt) to strip metals from the flow path.

• Mobile Phase Additive:

  • Add 5–10 µM EDTA or Medronic Acid to the mobile phase (aqueous A).

  • Note: This is compatible with LC-MS in trace amounts but monitor for adducts.

• Hardware Swap:

  • Replace the column inlet frit with a PEEK or Titanium frit.

Module C: The Deuterium Effect

Q: Does the D3 label cause the tailing compared to the native standard?

The Science: No. Deuterium labeling (

) creates a slightly stronger C-D bond compared to C-H, which reduces the lipophilicity slightly.

• Retention Time: The D3 analog will typically elute slightly earlier (inverse isotope effect) than the non-labeled target.[1][2]

• Peak Shape: The chromatographic physics (adsorption/desorption kinetics) remain identical. If the D3 standard tails, the native analyte is likely tailing too, perhaps masked by matrix effects or concentration differences.

Validation Step: Inject the non-labeled 3-Nitrophthalic acid at the same concentration in pure solvent. If it tails equally, the issue is the chemistry (Modules A/B), not the isotope label.

Part 3: Recommended Experimental Conditions

System: UHPLC or HPLC Detection: MS/MS (MRM mode) or UV at 254 nm

Parameter	Specification	Rationale
Column	C18, 1.7µm or 2.6µm (e.g., Waters BEH or Phenomenex Kinetex)	High efficiency; "Hybrid" particles resist low pH better.
Mobile Phase A	Water + 0.05% TFA	Low pH (<2.2) is critical to suppress pKa1.
Mobile Phase B	Acetonitrile + 0.05% TFA	Matches ionic strength of Phase A.
Gradient	5% B to 95% B	Standard RP gradient.
Flow Rate	0.3 - 0.5 mL/min	Standard for analytical scale.
Injection Solvent	90:10 Water:MeOH	Crucial: Injecting in 100% MeOH causes "solvent effect" fronting/tailing.

References

• Helix Chromatography. (n.d.). HPLC Methods for analysis of 3-Nitrophthalic acid. Retrieved February 5, 2026, from [Link]

• PubChem. (2025).[3] 3-Nitrophthalic acid (Compound Summary). National Library of Medicine. Retrieved February 5, 2026, from [Link]

• McCalley, D. V. (2023). Understanding and managing peak shapes for basic and acidic analytes in RPLC. Chemical Communications, 59, 7887–7899. (Cited via Element Lab Solutions/Waters technical notes).

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved February 5, 2026, from [Link]

Sources

• 1. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing deuterium exchange in 3-Nitrophthalic-D3 acid

Welcome to the technical support center for 3-Nitrophthalic-D3 acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and best practices for minimizing deuterium exchange. Our goal is to ensure the isotopic integrity of your labeled compound throughout your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 3-Nitrophthalic-D3 acid?

Deuterium exchange is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom from the surrounding environment (e.g., from solvents, reagents, or atmospheric moisture). For 3-Nitrophthalic-D3 acid, the three deuterium atoms are covalently bonded to the aromatic ring. While C-D bonds on an aromatic ring are generally stable, they can be susceptible to exchange under certain conditions, particularly in the presence of acid catalysts and protic solvents.[1][2] This "back-exchange" can compromise the isotopic purity of the standard, leading to inaccuracies in quantitative analyses, such as those using LC-MS.[3][4]

Q2: Which deuterium atoms on 3-Nitrophthalic-D3 acid are most susceptible to exchange?

The deuterium atoms on the aromatic ring are the ones of concern. The lability of these deuterons is influenced by the electronic effects of the substituents on the phthalic acid ring. Both the nitro group (-NO₂) and the two carboxylic acid groups (-COOH) are electron-withdrawing. This generally deactivates the aromatic ring towards electrophilic substitution, which is the primary mechanism for acid-catalyzed deuterium exchange.[2][5] However, the precise location of the deuterium atoms relative to these groups will determine their relative stability. Proximity to these electron-withdrawing groups can influence the local electronic environment and susceptibility to exchange.

Q3: Can the deuterium atoms on the carboxylic acid groups exchange?

Yes, the deuterium atoms on the carboxylic acid groups (-COOD) are highly labile and will rapidly exchange with any source of protons (like water) in the environment. This is an expected and unavoidable equilibrium reaction.[6] For this reason, when 3-Nitrophthalic-D3 acid is used as an internal standard in mass spectrometry, the isotopic enrichment is based on the stable deuterons on the aromatic ring, not the exchangeable ones on the carboxyl groups.

Q4: How can I store 3-Nitrophthalic-D3 acid to maintain its isotopic purity?

To ensure long-term stability, 3-Nitrophthalic-D3 acid should be stored in a cool, dry environment, protected from light and moisture.[3] It is highly recommended to store the compound under an inert gas atmosphere, such as argon or nitrogen, to prevent exposure to atmospheric moisture which can be a source of protons for back-exchange.[3]

Troubleshooting Guide: Diagnosing and Solving Deuterium Exchange Issues

This section addresses common problems encountered during the use of 3-Nitrophthalic-D3 acid and provides step-by-step solutions.

Issue 1: Loss of Isotopic Purity in LC-MS Analysis

Symptoms:

• In your mass spectrometry data, you observe a lower than expected mass for your internal standard.

• The isotopic cluster for 3-Nitrophthalic-D3 acid shows an increased abundance of the M+2, M+1, and M+0 peaks relative to the M+3 peak.

Root Cause Analysis:

This is a classic sign of deuterium back-exchange, where deuterons on the aromatic ring are replaced by protons during your sample preparation or analysis. This is often catalyzed by acidic conditions in the presence of protic solvents (e.g., water, methanol).[1][2]

Investigative Workflow:

Caption: Troubleshooting workflow for loss of isotopic purity.

Solutions and Mitigation Strategies:

• Optimize Mobile Phase:

  • Reduce Protic Solvent Content: If possible, decrease the amount of water or other protic solvents in your mobile phase.[7]

  • Use Aprotic Modifiers: Consider replacing a portion of the water in your mobile phase with a polar aprotic solvent like dimethylformamide (DMF) or N-methylpyrrolidone (NMP). These solvents lack exchangeable protons and can significantly reduce back-exchange during chromatographic separation.[7]

  • Work at Optimal pH: The rate of acid-catalyzed exchange is pH-dependent. For many compounds, the minimum exchange rate occurs around pH 2.5-2.6.[6][8] It is crucial to determine the optimal pH for your specific application to minimize exchange.

• Control Temperature:

  • Deuterium exchange rates are temperature-dependent; lower temperatures slow down the reaction.[9][10]

  • Chill Your System: Perform HPLC separation at low temperatures (e.g., using a chilled autosampler and column compartment).[6][11] Sub-zero temperatures can dramatically reduce back-exchange.[10]

• Implement a Quenching Protocol:

  • If your experimental workflow involves conditions that promote exchange (e.g., high pH or temperature), it is essential to "quench" the reaction before analysis.

  • Quenching Procedure: Rapidly decrease the pH to the range of minimum exchange (typically pH 2.5) and lower the temperature to near 0°C.[8][11][12] This effectively halts the exchange process.

Issue 2: Inconsistent Results Across Batches or Experiments

Symptoms:

• High variability in the measured concentration of your analyte when using 3-Nitrophthalic-D3 acid as an internal standard.

• The response of the internal standard is not consistent between runs.

Root Cause Analysis:

Inconsistent results often stem from variable rates of deuterium exchange due to slight differences in experimental conditions. Factors like minor pH shifts in buffers, temperature fluctuations, or different sample workup times can all contribute.

Solutions and Mitigation Strategies:

• Standardize Protocols: Ensure that all experimental parameters are strictly controlled. This includes the pH of all buffers and reagents, incubation times, and temperatures.

• Use Aprotic Solvents for Stock Solutions: Prepare stock solutions of 3-Nitrophthalic-D3 acid in a high-quality aprotic solvent (e.g., acetonitrile, DMSO) to prevent gradual exchange during storage.[13][14]

• Lyophilization: For long-term storage or to remove residual protic solvents, consider lyophilization (freeze-drying). This process removes water by sublimation, preserving the isotopic integrity of the compound.[15][16]

Best Practices for Experimental Workflows

Adhering to the following best practices will help you proactively minimize deuterium exchange and ensure the highest quality data.

Storage and Handling

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or lower.	Reduces the rate of any potential exchange reactions.[9][10]
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Prevents exposure to atmospheric moisture, a source of protons.[3]
Solvent for Stock	Use high-purity, anhydrous aprotic solvents.	Minimizes the presence of exchangeable protons in the stock solution.[7]
Light	Protect from light.	Prevents potential photodegradation.

Sample Preparation and Analysis

Workflow for Minimizing Deuterium Exchange:

Caption: Recommended workflow to minimize deuterium exchange.

Detailed Quenching Protocol

If your experiment requires conditions that could facilitate exchange, the following quenching protocol should be implemented immediately before analysis:

• Prepare Quench Buffer: Prepare a buffer solution at pH ~2.3. This buffer should be pre-chilled in an ice bath for at least 30 minutes.[12]

• Execute Quench: Add an equal volume of the ice-cold quench buffer to your sample. This should result in a final sample pH of approximately 2.5.[8][17]

• Maintain Low Temperature: Keep the quenched sample on ice or in a chilled autosampler until injection.

• Analyze Promptly: Analyze the quenched sample as quickly as possible to minimize any residual, albeit slow, back-exchange.[6]

By understanding the mechanisms of deuterium exchange and implementing these robust control measures, you can ensure the isotopic integrity of your 3-Nitrophthalic-D3 acid and the accuracy of your experimental results.

References

• Hydrogen–deuterium exchange - Wikipedia. (n.d.). Wikipedia. Retrieved February 5, 2026, from [Link]

• James, J. A., et al. (2023). A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis. SN Applied Sciences, 5(1), 33. Retrieved February 5, 2026, from [Link]

• Deuterated Standards for LC-MS Analysis. (n.d.). ResolveMass Laboratories Inc. Retrieved February 5, 2026, from [Link]

• Masson, G. R., et al. (2019). Recommendations for performing, interpreting and reporting hydrogen deuterium exchange mass spectrometry (HDX-MS) experiments. Nature Methods, 16(7), 595-602. Retrieved February 5, 2026, from [Link]

• Jóźwiak, P., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2959. Retrieved February 5, 2026, from [Link]

• Haskins, N. M., et al. (2017). Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. Tetrahedron Letters, 58(31), 3009-3012. Retrieved February 5, 2026, from [Link]

• Smith, R. S., & Kay, B. D. (2020). Proton diffusion and hydrogen/deuterium exchange in amorphous solid water at temperatures from 114 to 134 K. The Journal of Chemical Physics, 152(11), 114707. Retrieved February 5, 2026, from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 62(21), 7512-7515. Retrieved February 5, 2026, from [Link]

• Lauher, J. (2020, August 28). Deuterium Exchange in Aromatic Systems. YouTube. Retrieved February 5, 2026, from [Link]

• Siska, C. C., et al. (2021). Investigation of the Solid-State Interactions in Lyophilized Human G-CSF Using Hydrogen–Deuterium Exchange Mass Spectrometry. Molecular Pharmaceutics, 18(10), 3876-3885. Retrieved February 5, 2026, from [Link]

• Protocol for HDX-MS. (n.d.). University of Copenhagen. Retrieved February 5, 2026, from [Link]

• Masson, G. R., et al. (2019). Recommendations for performing, interpreting and reporting hydrogen deuterium exchange mass spectrometry (HDX-MS) experiments. Nature Methods, 16(7), 595-602. Retrieved February 5, 2026, from [Link]

• Dahl, B. T., et al. (2014). Dual Studies on a Hydrogen–Deuterium Exchange of Resorcinol and the Subsequent Kinetic Isotope Effect. Journal of Chemical Education, 91(9), 1424-1427. Retrieved February 5, 2026, from [Link]

• Guttman, M., et al. (2007). Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Analytical Chemistry, 79(18), 7048-7054. Retrieved February 5, 2026, from [Link]

• Jóźwiak, P., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2959. Retrieved February 5, 2026, from [Link]

• Rand, K. D., et al. (2011). Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry. Analytical Chemistry, 83(15), 5899-5906. Retrieved February 5, 2026, from [Link]

• Ashenhurst, J. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Retrieved February 5, 2026, from [Link]

• Chen, C.-H., et al. (2018). Deuterium exchange of pyrrolic NH protons accelerated by fluoride and bicarbonate in CDCl3, CD3CN, and DMSO-d6. Organic Chemistry Frontiers, 5(1), 60-65. Retrieved February 5, 2026, from [Link]

• Toth, B., et al. (2021). Lyophilization and homogenization of biological samples improves reproducibility and reduces standard deviation in molecular biology techniques. Amino Acids, 53(7), 1081-1094. Retrieved February 5, 2026, from [Link]

• Marcsisin, S. R., & Engen, J. R. (2022). Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments. Analytical Chemistry, 94(27), 9576-9580. Retrieved February 5, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 7. Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. hdxms.net [hdxms.net]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Deuterium exchange of pyrrolic NH protons accelerated by fluoride and bicarbonate in CDCl3, CD3CN, and DMSO-d6 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. Investigation of the Solid-State Interactions in Lyophilized Human G-CSF Using Hydrogen–Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lyophilization and homogenization of biological samples improves reproducibility and reduces standard deviation in molecular biology techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments - PMC [pmc.ncbi.nlm.nih.gov]

resolving matrix effects with 3-Nitrophthalic-D3 acid internal standard

Introduction: The Matrix Effect Challenge

In the quantitative analysis of 3-Nitrophthalic acid (a key intermediate in dye/polymer synthesis and a potential nitro-aromatic metabolite), researchers frequently encounter Matrix Effects (ME) . These phenomena—manifesting as ion suppression or enhancement—compromise the accuracy and reproducibility of LC-MS/MS data.[1][2]

This guide details the implementation of 3-Nitrophthalic-D3 acid (the deuterated stable isotope) as an Internal Standard (IS). By leveraging the principle of Stable Isotope Dilution Assay (SIDA) , this workflow ensures that ionization variations caused by the sample matrix are mathematically normalized, as the heavy isotope co-elutes and experiences the exact same ionization environment as the analyte.

Module 1: Diagnostic Workflow (Is it Matrix Effect?)

Before optimizing the IS, you must quantify the severity of the matrix effect. We utilize the industry-standard Matuszewski Method (Post-Extraction Spike).[3]

Experimental Protocol: Matrix Factor Calculation

Objective: Determine the Matrix Factor (MF) to see if the signal is being suppressed (

) or enhanced ( ).

• Prepare Three Sets of Samples:

  • Set A (Neat Standards): Analyte and IS dissolved in mobile phase (clean solvent).

  • Set B (Post-Extraction Spike): Blank biological matrix (e.g., plasma, urine) extracted first, then spiked with Analyte and IS.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with Analyte and IS, then extracted (Standard QC sample).

• Calculate Matrix Factor (MF):

• Calculate IS-Normalized Matrix Factor:

• Acceptance Criteria: The

  should be close to 1.0 (typically 0.85 – 1.15), indicating the IS is compensating effectively.

Module 2: Visualization of Matrix Effect Mechanisms

The following diagram illustrates how co-eluting matrix components (phospholipids, salts) compete for charge in the Electrospray Ionization (ESI) droplet, and how the IS corrects for this.

Figure 1: Mechanism of Matrix Effect and correction via Internal Standard. The IS experiences the same suppression as the analyte, making the ratio consistent.

Module 3: Troubleshooting Guide (Q&A)

Q1: My 3-Nitrophthalic-D3 IS retention time (RT) is slightly different from the analyte. Is this a problem?

• Diagnosis: This is known as the Deuterium Isotope Effect . Deuterium is slightly more lipophilic than hydrogen, which can cause a slight RT shift (usually earlier in Reversed-Phase LC).

• Solution:

  • If the shift is small (< 0.05 min), it is acceptable.

  • If the shift is large, the IS may not experience the exact same matrix suppression.

  • Action: Adjust the gradient slope to be shallower to ensure better overlap, or switch to a ¹³C-labeled IS (which has no RT shift) if available. However, for D3, a slight shift is physically normal.

Q2: The IS response varies significantly (>15%) between samples.

• Diagnosis: This indicates inconsistent recovery or severe "spot" matrix effects.

• Solution:

  • Ensure the IS is added before any extraction step (Protein Precipitation, SPE) to track recovery losses.

  • Check the solubility of 3-Nitrophthalic acid.[4][5] As a dicarboxylic acid, it requires a buffered solution (pH > 4) or organic solvent (MeOH) to stay dissolved. Ensure your working solution is not precipitating.

Q3: I see "Cross-Talk" (Signal in the Analyte channel when injecting only IS).

• Diagnosis: The D3 IS might contain traces of D0 (unlabeled) material, or the mass resolution is too low.

• Solution:

  • Check Purity: Obtain the Certificate of Analysis (CoA). Isotopic purity should be >99%.

  • Blank Check: Inject a high concentration of IS alone. If you see a peak in the analyte transition, calculate the % contribution. If >20% of the LLOQ, you must lower the IS concentration or buy a higher purity standard.

Module 4: Quantitative Data & Optimization

Table 1: Matrix Effect Assessment Example (3-Nitrophthalic Acid)

Parameter	Set A (Neat) Area	Set B (Post-Spike) Area	Matrix Factor (MF)	Interpretation
Analyte	1,000,000	600,000	0.60	Severe Suppression (40% signal loss)
IS (D3)	500,000	300,000	0.60	IS suppressed equally
Ratio	2.0	2.0	1.00	Corrected. Method is Valid.

Optimization Decision Tree:

Figure 2: Decision tree for resolving matrix effects.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[3][6] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030.[3]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.

• Sigma-Aldrich. (2023). 3-Nitrophthalic acid Product Specification & Properties.

• Cortez, R., et al. (2020). Implications of Matrix Effects in Quantitative HPLC/ESI-ToF-MS Analyses. MDPI Separations.

Sources

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. guidechem.com [guidechem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing 3-Nitrophthalic-D3 Acid Sensitivity in ESI-MS

Status: Operational Ticket ID: TSK-3NPA-D3-OPT Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division Last Updated: February 2026[1]

Executive Summary

You are likely experiencing low signal intensity or instability with 3-Nitrophthalic-D3 acid (and its native analog) in LC-MS/MS assays. This is a common challenge with nitro-substituted dicarboxylic acids. The presence of the electron-withdrawing nitro group (

) combined with two carboxylic acid moieties ( ) creates a molecule that is highly polar and acidic (pKa 1.9), yet paradoxically difficult to ionize efficiently in standard "generic" negative mode conditions.[1]

This guide moves beyond basic troubleshooting to address the specific physicochemical barriers limiting your sensitivity.

Module 1: Mobile Phase Chemistry (The "Engine")

The Problem: The standard logic—"add ammonium hydroxide to raise pH and ensure deprotonation"—often fails for this molecule.[1] The Reason: While high pH ensures the molecule is ionic (

) in the bulk solution, ESI sensitivity is governed by surface activity and desolvation kinetics in the droplet. High concentrations of non-volatile bases or competing ions (like acetate) can suppress the signal of 3-Nitrophthalic acid.[1]

Protocol A: The "Weak Acid" Paradox

Contrary to intuition, weak acidic modifiers often outperform basic buffers for strong acids in negative mode ESI.[1]

• Mechanism: Formic acid (0.01% - 0.1%) creates a lower pH bulk solution, but as the droplet evaporates, the pH at the droplet surface changes dynamically. The protons provide cations for electrochemical reduction at the needle, while the analyte (with its low pKa) remains sufficiently deprotonated relative to the background noise.

Protocol B: The "Supercharger" (HFIP Method)

If standard buffers fail, 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) is the gold-standard additive for boosting sensitivity of acidic analytes (like nucleotides and nitrophthalic acids) in negative mode.[1]

Mechanism: HFIP is a weak acid that acts as a gas-phase proton buffer.[1] It enhances ionization by reducing the surface tension of the droplet (improving fission) and preventing discharge, while its high volatility ensures it doesn't compete for charge in the gas phase.

Experimental Workflow (HFIP Optimization):

Parameter	Recommended Setting	Notes
Mobile Phase A	Water + 5 mM Ammonium Acetate + 0.05% HFIP	HFIP is the key sensitivity booster here.[1]
Mobile Phase B	Methanol or Acetonitrile	Methanol often yields better solvation for polar nitro-aromatics.[1]
pH Adjustment	Do NOT adjust pH manually	Let the HFIP/Ammonium Acetate equilibrium dictate the pH (~pH 7-8).
Column	C18 or Phenyl-Hexyl	Phenyl-Hexyl provides pi-pi interaction with the nitro-aromatic ring, improving retention.[1]

Visualization: The Ionization Mechanism

Figure 1: Comparison of ionization pathways. HFIP facilitates droplet fission and reduces competition, leading to higher signal intensity compared to standard basic buffers.

Module 2: Source Parameters (The "Hardware")

The Problem: Nitro groups are thermally labile, but carboxylic acids require heat for desolvation.[1] The Fix: You must find the "Goldilocks" zone between desolvation and degradation.[1]

Optimization Protocol

Perform a "Ramp Experiment" by infusing the standard (1 µg/mL) at 10 µL/min combined with mobile phase flow.

• Capillary Voltage (Negative Mode):

  • Start: -2.5 kV[1]

  • Ramp: -0.5 kV to -4.5 kV in 0.5 kV increments.[1]

  • Insight: Negative mode is prone to corona discharge (arcing) at high voltages, which kills sensitivity.[1] Usually, -2.0 to -3.0 kV is optimal.[1]

• Desolvation Temperature:

  • Start: 350°C[1][2]

  • Ramp: 200°C to 550°C.[1]

  • Insight: Watch for the loss of the nitro group (

    , -46 Da) or decarboxylation ( , -44 Da).[1] If you see high fragmentation in the source, lower the temperature .[1]

• Cone Voltage / Declustering Potential:

  • Critical: This molecule is fragile.[1] High cone voltage will strip the nitro group before the quadrupole.[1] Keep this value low (10-20 V) to preserve the molecular ion

    .[1]

Module 3: Troubleshooting Decision Tree

Use this logic flow to diagnose persistent sensitivity issues.

Figure 2: Step-by-step diagnostic workflow for isolating the cause of signal loss.

Frequently Asked Questions (FAQs)

Q1: Why use the D3 analog? Is the deuterium stable? A: 3-Nitrophthalic-D3 acid is used as an Internal Standard (IS) to correct for matrix effects.[1]

• Critical Check: Ensure the deuterium labeling is on the aromatic ring , not the carboxylic acid groups.[1] Deuterium on

  groups will exchange with water in the mobile phase immediately ( ), causing the mass shift to disappear.[1] Ring-labeled D3 is stable and essential for accurate quantification.[1]

Q2: I see a peak at [M-44-H]-. What is this? A: This is a decarboxylation product (loss of

).[1]

• Action: This indicates your source settings (Temperature or Cone Voltage) are too aggressive.[1] While you can use this fragment for MRM quantification (Precursor

  [M-44]), it is often less specific than the parent ion.[1] Try to preserve the parent ion by lowering the collision energy and source temperature.[1]

Q3: Can I use APCI instead of ESI? A: Yes, for nitro-aromatics, APCI (Atmospheric Pressure Chemical Ionization) in negative mode can sometimes offer better sensitivity if the molecule is thermally stable enough. APCI is less susceptible to matrix suppression than ESI.[1] If ESI with HFIP fails, APCI is your next best validation step.[1]

Q4: What is the best MRM transition? A:

• Parent: 214.0

  (D3 analog) / 211.0 (Native)

• Primary Fragment: Loss of

  (Transition: ).[1]

• Secondary Fragment: Loss of

  or combined loss (Transition: ).

• Note: Always optimize collision energy (CE) specifically for the D3 analog, as the C-D bond strength slightly alters fragmentation kinetics compared to C-H.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69043, 3-Nitrophthalic acid.[1] Retrieved from .[1]

• Apffel, A., et al. (1997). Enhanced sensitivity for peptide mapping with electrospray liquid chromatography-mass spectrometry in the presence of signal suppression agents.[1] (Foundational text on HFIP usage). Journal of Chromatography A.

• Sigma-Aldrich. 3-Nitrophthalic acid Product Specification & Safety Data Sheet.[1] Retrieved from .[1]

• ResearchGate (2025). Systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry. Retrieved from .[1]

• Glauser, G., et al. (2017). Mobile phase & negative mode LC-MS analysis optimization.[1] Chromatography Forum Archives.[1] Retrieved from .[1]

Sources

• 1. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nitrophthalic acid | 603-11-2 [chemicalbook.com]

Technical Support Center: Optimizing Retention for 3-Nitrophthalic-D3 Acid

Status: Operational Ticket ID: T-NP3-D3-OPT Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary: The "Acidic Challenge"

You are likely here because 3-Nitrophthalic-D3 acid is eluting near the void volume (

) or exhibiting severe peak tailing.

This is not a column failure; it is a pKa mismatch .

3-Nitrophthalic acid is a strong dicarboxylic acid with a nitro group at the 3-position. The electron-withdrawing nitro group significantly lowers the pKa of the adjacent carboxylic acid.

• pKa1: ~1.6 – 1.9

• pKa2: ~3.6 – 4.0

The Core Problem: In standard LC-MS mobile phases (e.g., 0.1% Formic Acid, pH ~2.7), the molecule is already partially ionized (anionic). Anionic species repel the negatively charged silanols of silica-based C18 columns and are too polar to interact with the hydrophobic stationary phase, causing them to elute immediately.

Module 1: The Theory (FAQs)

Q1: Why isn't 0.1% Formic Acid working?

A: 0.1% Formic acid typically yields a pH of 2.7. According to the Henderson-Hasselbalch equation, when

, the acid dissociates.

• At pH 2.7, which is > 1 unit above pKa1 (1.6), a significant portion of your 3-Nitrophthalic-D3 is deprotonated (

  ).

• To achieve robust retention in Reverse Phase LC (RPLC), the molecule must be neutral. You generally need the pH to be 2 units below the pKa .

• Target pH: < 1.8 (ideally 1.5).

Q2: Will the "D3" (Deuterium) label affect retention?

A: Yes, slightly. This is known as the Deuterium Isotope Effect .

• C-D bonds are slightly shorter and have lower molar volume than C-H bonds, making deuterated isotopologues slightly less lipophilic.

• Observation: 3-Nitrophthalic-D3 may elute slightly earlier than the non-deuterated standard.[1]

• Risk: If your chromatography is highly efficient, you may see partial separation between the analyte and the Internal Standard (IS). This is acceptable for MS quantitation unless the matrix effect varies significantly between the two time points.

Q3: Can I use Phosphate Buffer?

A:

• For UV Detection: Yes, Phosphate buffer at pH 2.0 is excellent for suppressing ionization.

• For LC-MS: No. Non-volatile salts will clog your source. You must use volatile acids (TFA, Formic) or switch to a different mode (HILIC/Mixed-Mode).

Module 2: Mobile Phase Optimization Protocol

Strategy A: Aggressive Acidification (RPLC)

Best for: LC-UV or LC-MS (with signal suppression caveats)

The Goal: Force the molecule into its neutral, protonated form (

).

Parameter	Recommendation	Technical Rationale
Column	C18 (End-capped) or C18-PFP	PFP (Pentafluorophenyl) offers alternate selectivity for nitro-aromatics.
Aqueous Phase (A)	0.1% - 0.2% Trifluoroacetic Acid (TFA) in Water	TFA (pH ~2.0) is strong enough to suppress ionization of pKa ~1.6. Formic is too weak.
Organic Phase (B)	Methanol or Acetonitrile + 0.05% TFA	Methanol often provides better selectivity for aromatic acids than ACN.
Gradient	Start low (e.g., 3-5% B)	High polarity requires high aqueous content to initiate retention.

⚠️ Warning: TFA causes signal suppression in Negative Mode ESI. If sensitivity is critical, see Strategy B.

Strategy B: Mixed-Mode Chromatography (The "Fix-All")

Best for: LC-MS (High Sensitivity)

If pH < 2.0 is impossible or suppresses your MS signal too much, you cannot use RPLC. You must use Anion Exchange .

• Column: Mixed-Mode (C18 + Anion Exchange ligand).

• Mechanism: The anionic carboxylate group binds to the positively charged stationary phase electrostatically, while the aromatic ring interacts hydrophobically.

• Mobile Phase: Ammonium Formate (pH 3.5) or Ammonium Acetate (pH 4.5).

• Benefit: You want the molecule ionized here.

Module 3: Troubleshooting Logic

Use this decision tree to diagnose retention failures.

Figure 1: Decision logic for optimizing retention of highly acidic analytes. Note that if pH < 2.0 fails to retain the compound on C18, the mechanism must be switched to Anion Exchange.

Module 4: Experimental Workflow (Step-by-Step)

Experiment 1: The "Acid Test" (RPLC)

• Prepare Mobile Phase A: Water + 0.1% TFA (pH ~2.0).

• Prepare Mobile Phase B: Methanol + 0.1% TFA.

• Column: C18, 100mm x 2.1mm, 1.7µm or 3µm.

• Gradient:

  • 0 min: 5% B

  • 1.0 min: 5% B (Isocratic hold to focus peak)

  • 6.0 min: 95% B

• Injection: 1-2 µL (Keep injection volume low to prevent solvent effects).

• Observation:

  • If retention

    : Success.

  • If retention

    : Proceed to Experiment 2 .

Experiment 2: The "Charge Flip" (Mixed-Mode)

Use this if TFA fails or MS sensitivity is too low.

• Column: Mixed-Mode WAX (Weak Anion Exchange) / C18.

• Prepare Mobile Phase A: 20mM Ammonium Formate (pH 3.5).

• Prepare Mobile Phase B: Acetonitrile.

• Gradient:

  • Standard RPLC gradient (5% to 95% B).

• Mechanism: The buffer pH (3.5) ensures the 3-Nitrophthalic acid is negatively charged (pKa ~1.8), allowing it to bind to the positively charged amine ligands on the column.

Module 5: Visualizing the Deuterium Effect

When analyzing the D3 internal standard against the native H3 target, you must anticipate a slight retention shift.

Figure 2: The Deuterium Isotope Effect in RPLC. The deuterated internal standard (D3) typically elutes slightly earlier than the native compound due to reduced hydrophobicity of C-D bonds.

References

• PubChem. (n.d.).[2] 3-Nitrophthalic Acid (Compound Summary).[3][4][5][6] National Library of Medicine. Retrieved from [Link]

• Dolan, J. W. (2017). Back to Basics: The Role of pH in Retention and Selectivity.[7][8] LCGC International. Retrieved from [Link]

• Túri, Á., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry, 86(19), 9679–9686. Retrieved from [Link]

• Agilent Technologies. (2013). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Page loading... [wap.guidechem.com]
• 5. helixchrom.com [helixchrom.com]
• 6. 3-Nitrophthalic acid | 603-11-2 [chemicalbook.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Technical Guide: Interpreting the Certificate of Analysis for 3-Nitrophthalic-D3 Acid

Introduction: The Criticality of the D3 Standard

3-Nitrophthalic acid (CAS 603-11-2) is a critical analyte in pharmaceutical development, primarily serving as a key metabolite and degradation product of immunomodulatory imide drugs (IMiDs) such as Thalidomide and Pomalidomide [1]. Due to the high polarity and matrix susceptibility of dicarboxylic acids in biological fluids (plasma, urine), accurate quantification via LC-MS/MS requires a robust internal standard (IS).

3-Nitrophthalic-D3 acid serves this purpose by mimicking the physicochemical properties of the analyte while providing a mass shift (+3 Da). However, not all deuterated standards are created equal.[1] A Certificate of Analysis (CoA) for this isotope is not merely a receipt; it is a blueprint of potential assay errors. This guide dissects the CoA parameters that directly impact your Lower Limit of Quantitation (LLOQ) and assay linearity.

CoA Deep Dive: Decoding the Parameters

When reviewing a CoA for 3-Nitrophthalic-D3, three distinct purity metrics must be triangulated: Chemical Purity, Isotopic Enrichment, and Isotopic Distribution.

A. Chemical Purity vs. Isotopic Purity

• Chemical Purity (>98% HPLC): Refers to the absence of other chemical species (e.g., 4-nitrophthalic acid or starting materials). Low chemical purity introduces unknown peaks that may co-elute with the analyte.

• Isotopic Purity (>99 atom % D): Refers to the fraction of molecules that are actually deuterated.

• The Trap: A standard can be 99.9% chemically pure but have only 95% isotopic enrichment. This means 5% of your "standard" is actually the unlabeled analyte (D0) or partially labeled (D1/D2) species.

B. The "D0 Contribution" (Cross-Talk)

The most critical value on the CoA is the abundance of the D0 isotopologue .

• Mechanism: If your D3 internal standard contains 0.5% D0 (unlabeled 3-nitrophthalic acid), spiking this IS into a blank matrix will generate a false signal in the analyte channel.

• Impact: This artificially elevates the background noise, limiting your ability to reach low sensitivity (LLOQ).

C. Label Positioning

The CoA must confirm the position of the deuterium atoms. For 3-Nitrophthalic-D3, the label must be on the aromatic ring (positions 4, 5, 6) rather than exchangeable sites (like the carboxylic acid protons).[1]

• Risk: Deuterium on carboxyl groups (

  ) exchanges with water in the mobile phase immediately, reverting the mass shift and causing the IS to be detected as the analyte.

Comparative Analysis: Performance Benchmarking

The following table compares the performance of 3-Nitrophthalic-D3 against alternative calibration strategies.

Table 1: Comparative Performance of Calibration Strategies

Feature	External Std (No IS)	Analog IS (e.g., 4-Nitrophthalic)	3-Nitrophthalic-D3 (High Purity >99%)	3-Nitrophthalic-D3 (Low Purity <98%)
RT Stability	Low (Drifts with pH)	Medium (Close, but not identical)	High (Co-elutes)	High (Co-elutes)
Matrix Effect Correction	None	Partial	Full Correction	Full Correction
Blank Signal (Interference)	Clean	Clean	Clean	High (D0 contamination)
LLOQ Potential	10 ng/mL	5 ng/mL	0.5 ng/mL	2-5 ng/mL
Cost	Low	Medium	High	Medium

Insight: The "Low Purity" D3 option is often cheaper but introduces a "background floor" due to D0 contamination, rendering it useless for trace-level analysis [2].

Experimental Validation Protocols

Do not blindly trust the CoA. Perform these self-validating checks before running clinical samples.

Protocol 1: Isotopic Contribution (Cross-Talk) Determination

Objective: Quantify the amount of unlabeled analyte (D0) present in the D3 standard.

• Preparation: Prepare a neat solution of 3-Nitrophthalic-D3 at the working IS concentration (e.g., 500 ng/mL) in mobile phase.

• Injection: Inject this solution into the LC-MS/MS system monitoring both the IS transition (e.g., m/z 213

  169) and the Analyte transition (e.g., m/z 210 166).

• Calculation:

• Acceptance Criteria: Crosstalk should be

  of the LLOQ response. If the IS contributes more signal than your lowest standard, the CoA claim of isotopic purity is functionally insufficient for your assay [3].

Protocol 2: Deuterium Exchange Test

Objective: Verify the label is non-exchangeable.

• Incubation: Dissolve the D3 standard in a protic solvent (Water/Methanol 50:50) and incubate at room temperature for 4 hours.

• Analysis: Analyze via MS.

• Fail Condition: If the parent ion mass shifts from m/z 213 back toward 212, 211, or 210 over time, the deuterium is exchanging with the solvent protons, indicating a labile label location.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow for validating the CoA parameters before method validation.

Figure 1: Decision tree for validating 3-Nitrophthalic-D3 prior to use in regulated bioanalysis.

Mechanistic Insight: MS Fragmentation

Understanding the fragmentation is crucial for setting up the MRM (Multiple Reaction Monitoring) transitions.

• Analyte (D0): Precursor m/z 210 (M-H)

  Product m/z 166 (Loss of CO ).

• Standard (D3): Precursor m/z 213 (M-H)

  Product m/z 169 (Loss of CO ).

If the D3 label is stable on the ring, the CO

loss (44 Da) will not remove the deuterium atoms, preserving the +3 Da shift in the product ion. This specificity is what allows the D3 standard to correct for ion suppression [4].

Figure 2: MS/MS fragmentation pathway showing the origin of isotopic crosstalk.

References

• Teo, S. K., et al. (2004). Clinical pharmacokinetics of thalidomide. Clinical Pharmacokinetics. Link

• Stokvis, E., et al. (2005). Stable isotope-labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Wieling, J. (2002). LC-MS-MS experiences with internal standards.[1] Chromatographia. Link

Sources

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Comparative Guide: Quantifying Isotopic Enrichment of 3-Nitrophthalic-D3 Acid

Core Directive: The Challenge of "D3"

3-Nitrophthalic-D3 acid (

) is a critical stable isotope-labeled internal standard (SIL-IS) used in the quantification of nitro-polyaromatic hydrocarbons and phthalate metabolites. Its value lies entirely in its isotopic enrichment —specifically, the absence of protons at the aromatic 4, 5, and 6 positions.

Inadequate enrichment (<98 atom % D) leads to "cross-talk" in mass spectrometry, where the isotopic overlap distorts the quantification of the native analyte. This guide objectively compares the two gold-standard methods for validating this enrichment: High-Resolution Mass Spectrometry (HRMS) and Quantitative Proton NMR (

H-qNMR) .

The "Enrichment vs. Purity" Distinction

Before selecting a protocol, you must distinguish the objective:

• Chemical Purity: Is it 3-Nitrophthalic acid? (Target: >98% area).

• Isotopic Enrichment: What percentage of the molecules are actually

  ? (Target: >99 atom % D).

Comparative Analysis: HRMS vs. qNMR

The following table summarizes the performance characteristics of both methodologies specifically for 3-Nitrophthalic-D3 acid.

Feature	Method A: HRMS (LC-ESI-MS)	Method B: H-qNMR
Primary Output	Isotopologue Distribution ( )	Residual Proton Content (Atom % H)
Detection Principle	Mass-to-Charge Ratio ( )	Nuclear Spin Resonance (Proton Detection)
Sensitivity (LOD)	High (detects trace down to 0.01%)	Moderate (LOD for residual H ~0.1%)
Specificity	Excellent (Separates from )	Good (Quantifies total aromatic H remaining)
Throughput	High (15 min/sample)	Low (30-60 min/sample for high S/N)
Cost	High (Instrument/Maintenance)	Moderate (Solvent/Tube cost)
Best For...	Final Release Testing (Detailed distribution)	Process Control (Quick check of reaction completion)

Detailed Experimental Protocols

Method A: HRMS Isotopologue Distribution (The Gold Standard)

Rationale: HRMS is the only method capable of distinguishing between a

impurity (incomplete deuteration) and a impurity (contamination with native material).

Protocol:

• Sample Prep: Dissolve 1 mg of 3-Nitrophthalic-D3 in 1 mL of Methanol (LC-MS grade). Dilute to 10 µg/mL with 50:50 Methanol:Water (0.1% Formic Acid).

• Instrumentation: Q-TOF or Orbitrap MS coupled with UHPLC.

• Ionization: Electrospray Ionization (ESI) in Negative Mode (

  ).

  • Note: Carboxylic acids ionize best in negative mode.

• Separation: C18 Column (e.g., 2.1 x 50 mm, 1.7 µm). Isocratic elution (60% MeOH / 40% Water) to ensure stable ionization.

• Data Acquisition: Scan range

  200–230.

  • Target

    (Native ): ~210.00

  • Target

    (Target ): ~213.02

Calculation (Isotopic Enrichment %):

Correction: You must subtract the theoretical natural abundance of Carbon-13 (

) if the resolution allows, though for simple enrichment calculations, the ratio of the base peaks is often sufficient.

Method B: H-qNMR (The Absolute Reference)

Rationale: NMR provides a direct molar measurement of residual hydrogen atoms on the aromatic ring without requiring response factor corrections.

Protocol:

• Solvent Selection: DMSO-d6 is required.

  • Why? 3-Nitrophthalic acid has poor solubility in

    . causes exchange of the carboxylic protons, which is fine, but DMSO-d6 provides a clearer baseline for the aromatic region.

• Internal Standard (IS): Maleic Acid or Dimethyl Sulfone .[1][2]

  • Selection Logic: You need an IS with a singlet that does not overlap with the aromatic region (7.5–8.5 ppm). Maleic acid (singlet at ~6.2 ppm) is ideal.

• Acquisition Parameters:

  • Pulse Angle: 90°

  • Relaxation Delay (

    ): 30 seconds . (Critical: Aromatic protons have long relaxation times; insufficient delay leads to underestimation of residual H).

  • Scans: 64 (to visualize trace residual H).

• Analysis:

  • Integrate the IS peak (set to defined value).

  • Integrate the "silent" aromatic region (7.5–8.5 ppm). Any signal here is residual protio (

    ) .

Calculation:

Visualization of Workflows

Logic Diagram: Selecting the Correct Method

The following diagram illustrates the decision matrix for choosing between MS and NMR based on the stage of drug development.

Caption: Decision matrix for selecting analytical methods based on data requirements (Purity vs. Enrichment).

Analytical Workflow: HRMS Data Processing

This diagram details the step-by-step data processing logic required to calculate enrichment from raw Mass Spec data.

Caption: Data processing pipeline for extracting isotopologue ratios from High-Resolution Mass Spectrometry.

Senior Scientist's Verdict

For 3-Nitrophthalic-D3 acid , relying solely on one method is a risk.

• Use qNMR during the synthetic process to ensure the deuteration reaction has gone to completion (disappearance of aromatic signals).

• Use HRMS for the final Certificate of Analysis (CoA). Only MS can prove that you don't have a 5% mixture of

  species, which would be invisible in a low-resolution NMR scan but detrimental to sensitive DMPK assays.

Recommendation: If you must choose one, HRMS is superior for enrichment , while qNMR is superior for assay (purity).

References

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products. Available at: [Link]

• Almac Group. (n.d.). "Determination of Isotopic Purity by Accurate Mass LC/MS." Almac Sciences Technical Notes. Available at: [Link]

• ResolveMass Laboratories. (2025). "Isotopic Purity Using LC-MS: Step-by-Step Process." Available at: [Link]

Sources

• 1. Internal Standard for qNMR (Calibration Standard for qNMR) | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 2. resolvemass.ca [resolvemass.ca]

Technical Validation Guide: 1H NMR Spectrum of 3-Nitrophthalic-D3 Acid

Executive Summary

3-Nitrophthalic-D3 acid is a critical stable isotope-labeled internal standard used primarily in mass spectrometry (LC-MS/MS) for the quantification of phthalate metabolites and drug intermediates (e.g., thalidomide analogs, luminol precursors).[1] Its value lies in its isotopic purity —specifically, the silence of the aromatic region in the 1H NMR spectrum.[1]

This guide provides a rigorous, self-validating protocol to verify the isotopic enrichment (>98 atom % D) and chemical purity of 3-Nitrophthalic-D3 acid.[1] It contrasts high-grade analytical standards against lower-quality alternatives that exhibit "isotopic bleed-through," which compromises MS quantification data.[1]

Strategic Context: The "Silent Region" Requirement

In non-deuterated 3-nitrophthalic acid, the aromatic ring contains three protons (H4, H5, H6) that generate distinct signals between 7.8 and 8.4 ppm.[1] For the D3 isotopologue, these positions must be deuterated.

• The Product (High-Grade D3): Aromatic region (7.5–8.5 ppm) is effectively silent.[1] Residual signals are <1% relative to a molar equivalent of internal standard.[1]

• The Alternative (Low-Grade/Recycled): Shows multiplets in the aromatic region, indicating incomplete deuteration (D1/D2 species).[1] This leads to "M+0" interference in MS assays, falsifying concentration data.[1]

Comparative Specification Table

Feature	Target Product: 3-Nitrophthalic-D3	Alternative: Non-Deuterated (D0)	Risk: Low-Enrichment D3 (<95%)
Aromatic Signals (7.5-8.5 ppm)	Silent (Background noise only)	3 distinct multiplets (1H each)	Visible small multiplets (Integrals > 0.[1]02)
Acidic Protons (~13.8 ppm)	Visible (Broad singlet)*	Visible (Broad singlet)	Visible
Isotopic Enrichment	≥ 98% D	0% D	90–95% D
Primary Application	LC-MS Internal Standard	Synthesis Precursor	Qualitative Tracking (Not Quantitative)

*Note: Carboxylic acid protons are exchangeable.[1] In DMSO-d6, they appear; in D2O/MeOD, they disappear.[1] "D3" refers strictly to the non-exchangeable aromatic ring protons.[1]

Experimental Protocol: Self-Validating qNMR System

To validate the product, we utilize Quantitative NMR (qNMR) .[1][2][3] This protocol is designed to be self-validating by using an internal standard (IS) to quantify residual protons.[1]

A. Materials & Preparation[1][4][5][6][7][8][9][10]

• Solvent: DMSO-d6 (99.9% D) + 0.05% TMS (Tetramethylsilane).[1]

  • Reasoning: DMSO solubilizes the polar dicarboxylic acid better than CDCl3 and prevents rapid exchange of acid protons if moisture is present.[1]

• Internal Standard (IS): Maleic Acid (Singlet at ~6.2 ppm) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB).[1]

  • Requirement: The IS peak must not overlap with the residual aromatic region (7.8–8.4 ppm).[1] Maleic acid is ideal as its alkene protons appear upfield of the aromatic zone.[1]

Sample Preparation Workflow:

• Weigh 10.0 mg of 3-Nitrophthalic-D3 acid (Analyte) into a vial (Precision: ±0.01 mg).

• Weigh 5.0 mg of Maleic Acid (IS) into the same vial.

• Dissolve in 600 µL DMSO-d6 .

• Transfer to a 5mm NMR tube.[1] Ensure solution height is ~4-5 cm to match the coil length.

B. Acquisition Parameters (The "Trust" Layer)

Standard "scan-and-go" parameters are insufficient for qNMR.[1] You must ensure full relaxation of nuclei to quantify the absence of signals accurately.[1]

• Pulse Sequence: zg (Standard 1D Proton)

• Pulse Angle: 90° (Maximize signal)

• Relaxation Delay (d1): 30 seconds

  • Scientific Logic:[2][4][5][6] T1 relaxation times for aromatic protons can be 3-5 seconds.[1] To achieve 99.9% magnetization recovery, d1 must be > 5 × T1.[1] Short d1 underestimates residual protons, falsely inflating purity calculations.[1]

• Spectral Width: 20 ppm (-2 to 18 ppm).[1]

• Scans (ns): 64 (To distinguish residual peaks from noise).

• Temperature: 298 K (25°C).[1]

Workflow Visualization

The following diagram outlines the validation logic, ensuring that only material meeting the "Silent Region" criteria is released.

Figure 1: Critical path for validating isotopic purity. The decision gate relies on the integration of the 7.5–8.5 ppm region relative to the Internal Standard.

Results & Interpretation

A. The Reference Spectrum (Non-Deuterated)

If you run the non-deuterated alternative, you will observe:

• 13.84 ppm (Broad s, 2H): Carboxylic acid protons (-COOH).[1]

• 8.33 ppm (d, 1H): H4 or H6 (Ortho to electron-withdrawing groups).[1]

• 8.25 ppm (d, 1H): H4 or H6.

• 7.81 ppm (t, 1H): H5 (Meta to NO2, trapped between H4/H6).[1]

B. The Validation Spectrum (3-Nitrophthalic-D3)

In the target product, the region 7.5 ppm to 8.5 ppm must be flat .[1]

• Signal at 6.20 ppm (IS): Set Integral to 2.00 (for Maleic Acid, 2 protons).

• Signal at 7.8–8.4 ppm (Residual): Integrate the entire range.

  • Acceptance Criteria: The integral of the residual aromatic region must be < 0.02 (relative to IS = 2.00, assuming equimolar amounts).[1]

C. Calculation of Deuteration %

To calculate the exact % Deuteration (

): [1]

Where:

• = Integral of residual aromatic signals.[1]
• = Integral of Internal Standard (set to 1 or 2).[1]
• = Number of aromatic protons in non-deuterated form (3).[1]
• = Number of protons in IS signal (2 for Maleic Acid).[1]
• = Molecular Weight.[1]
• = Mass weighed (mg).[1]

Troubleshooting & Impurities

Common impurities that may confuse the validation:

Chemical Shift (ppm) in DMSO-d6	Assignment	Source	Action
2.50	DMSO (residual)	Solvent	Ignore
3.33	H2O	Moisture	Ignore (shifts with temp)
5.76	Dichloromethane	Synthesis solvent	Quantify as chemical impurity
8.0 - 8.4	Residual Protio	Incomplete Reaction	CRITICAL FAILURE

Logic Diagram: Spectral Acceptance

Figure 2: Decision tree for batch release based on spectral integration.

References

• Fulmer, G. R., et al. (2010).[1][2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1][2] Retrieved February 5, 2026, from [Link][1]

• Simova, S. (2024).[1][3] Practical Aspects of Quantitative NMR (qNMR). Emery Pharma.[1] Retrieved February 5, 2026, from [Link]

• National Institute of Standards and Technology (NIST). (2014).[1] Good Practice Guide for Quantitative Nuclear Magnetic Resonance Spectroscopy. Retrieved February 5, 2026, from [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijpsonline.com [ijpsonline.com]
• 3. emerypharma.com [emerypharma.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. 3-Nitrophthalic acid(603-11-2) 1H NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Technical Comparison: 3-Nitrophthalic Acid vs. D3-Analog in LC-MS Applications

Executive Summary

3-Nitrophthalic acid (3-NPA) is a critical intermediate in the synthesis of luminol, corrosion inhibitors, and various pharmaceuticals. In quantitative bioanalysis and environmental monitoring, the accuracy of 3-NPA measurement is frequently compromised by matrix effects—ion suppression or enhancement caused by co-eluting components.

The D3-analog (3-Nitrophthalic acid-d3) serves as the gold-standard Stable Isotope Labeled Internal Standard (SIL-IS). By retaining the exact physicochemical behavior of the target analyte while offering a distinct mass shift (+3 Da), it allows for precise normalization of retention time shifts and ionization variability.

This guide provides a rigorous technical comparison of the retention time (RT) and chromatographic behavior of native 3-NPA versus its deuterated analog, supported by experimental protocols and mechanistic insights.

Physicochemical Profile & Theoretical Basis

The substitution of three aromatic hydrogen atoms with deuterium (

H) creates a stable isotope analog. While chemically identical in terms of reactivity, the Deuterium Isotope Effect introduces subtle changes in lipophilicity that are detectable in high-resolution chromatography.

Comparative Properties Table

Feature	3-Nitrophthalic Acid (Native)	3-Nitrophthalic Acid-d3 (SIL-IS)
CAS Number	603-11-2	N/A (Custom Synthesis)
Formula
Molecular Weight	211.13 g/mol	214.15 g/mol
Monoisotopic Mass	211.01 Da	214.03 Da
pKa (approx)	1.88 (Strong Acid)	~1.88 (Negligible shift)
Lipophilicity (LogP)	0.82	~0.80 (Slightly lower)
Detection Mode	ESI (-)	ESI (-)

The Deuterium Isotope Effect in RPLC

In Reversed-Phase Liquid Chromatography (RPLC), retention is governed by hydrophobic interaction between the analyte and the C18 stationary phase.

• Mechanism : The C-D bond is shorter (approx.[1] 0.005 Å) and has a smaller molar volume than the C-H bond. This results in slightly lower polarizability and weaker van der Waals interactions with the stationary phase.[1]

• Result : Deuterated analogs typically elute slightly earlier than their non-deuterated counterparts.[1]

• Magnitude : For 3-NPA, this shift is typically < 0.1 minutes (co-elution) to 0.2 minutes , depending on the gradient slope.

Chromatographic Behavior & Retention Time[1][2][3][4][5]

Experimental Data: Retention Time Analysis

Based on validated HPLC methodologies (e.g., Kromasil C18 columns), the typical retention behavior under acidic conditions is as follows:

• Column : C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase : Methanol : 0.1% Formic Acid (Gradient)

• Flow Rate : 1.0 mL/min

Compound	Typical Retention Time (RT)	Relative Retention Time (RRT)
3-Nitrophthalic Acid	7.00 min	1.00
3-Nitrophthalic Acid-d3	6.95 - 7.00 min	0.99 - 1.00

Interpretation : The D3-analog exhibits near-perfect co-elution. This is the ideal scenario for an internal standard, as it ensures the IS experiences the exact same matrix suppression/enhancement events as the analyte at the moment of ionization.

Visualization: Separation Mechanism & Isotope Effect

Figure 1: Mechanistic difference in retention. The shorter C-D bonds in the D3 analog reduce lipophilicity, potentially causing a marginal pre-elution compared to the native compound.

Validated Experimental Protocol

A. Sample Preparation

To ensure equilibrium between the analyte and the IS:

• Stock Solution : Prepare 1 mg/mL of 3-NPA and 3-NPA-d3 in Methanol.

• Spiking : Add 3-NPA-d3 to all samples (blanks, standards, unknowns) to a final concentration of 100 ng/mL prior to extraction.

• Extraction : Use Solid Phase Extraction (SPE) with weak anion exchange (WAX) cartridges to capture the carboxylic acid groups, or simple protein precipitation with cold acetonitrile.

B. LC-MS/MS Conditions

This protocol utilizes Negative Electrospray Ionization (ESI-) due to the acidic nature of the phthalic acid moiety.

LC Parameters:

• Column : Agilent Poroshell 120 SB-C18 (2.1 x 100 mm, 2.7 µm) or equivalent.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : Acetonitrile.

• Gradient :

  • 0-1 min: 5% B

  • 1-6 min: 5% -> 60% B

  • 6-8 min: 95% B (Wash)

  • 8.1 min: 5% B (Re-equilibration)

• Injection Vol : 5 µL.

MS/MS Transitions (MRM Mode):

Analyte	Precursor Ion (m/z) [M-H]-	Product Ion (m/z)	Collision Energy (eV)	Mechanism
3-NPA	210.0	166.0	15	Loss of
3-NPA (Qual)	210.0	122.0	25	Loss of
3-NPA-d3	213.0	169.0	15	Loss of

Note: The mass shift of +3 Da is maintained in the fragment ion (

), confirming the deuterium atoms are located on the aromatic ring and not lost during decarboxylation.

C. Workflow Diagram

Figure 2: Quantitative workflow utilizing 3-NPA-d3 to normalize extraction efficiency and ionization suppression.

Troubleshooting & Optimization

• Peak Tailing : Carboxylic acids often tail on C18 columns.

  • Solution: Ensure the mobile phase pH is well below the pKa (1.88). Using 0.1% Formic Acid (pH ~2.7) is good, but 0.1% Trifluoroacetic acid (TFA) may provide sharper peaks, though it can suppress MS signal.

• Signal Suppression : If the D3 analog signal varies significantly between matrices.

  • Solution: This indicates severe matrix effects. Since the D3 analog co-elutes, it is correcting for the suppression, but sensitivity may be lost. Dilute the sample or improve SPE cleanup.

• Cross-Talk : Ensure the D3 standard does not contain native 3-NPA impurities.

  • Check: Inject a high concentration of D3 only and monitor the 210->166 transition. It should be < 0.5% of the D3 signal.

References

• Separation of Nitrophthalic Acids

  • Methodology: "High-performance liquid chromatography analysis method for a mixture of 3-nitrophthalic acid, 4-nitrophthalic acid and phthalic acid."
  • Source: CN1308677C (P
  • Data Verification: Confirms RT of ~7.

• Deuterium Isotope Effects in Chromatography

  • Mechanistic Insight: "Mechanistic Study of the Deuterium Effect in Chromatographic Separ
  • Source: Analytical Chemistry / J. Phys. Chem. B (2022).
  • Key Finding: Deuterated isotopologues typically display slightly reduced retention factors in RPLC due to weaker hydrophobic cavity form

• MS/MS Fragmentation of Nitroaromatics

  • Protocol: "Studies on Nitroaromatic Compound Degradation... by Electrospray Ionization Tandem Mass Spectrometry."[2]

  • Source: Biochemistry / ResearchG
  • Data Verification: Validates negative mode ESI and decarboxylation fragmentation pathways for nitro-arom

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Isotopic Purity Verification of 3-Nitrophthalic-D3 Acid

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. In quantitative bioanalysis, particularly in pharmacokinetic and metabolic studies, stable isotope-labeled internal standards (SIL-IS) are the cornerstone of accuracy. 3-Nitrophthalic-D3 acid serves as a critical SIL-IS, and its utility is directly proportional to its isotopic purity. An impure standard, contaminated with unlabeled analogue (d0), can lead to significant quantification errors and compromise study outcomes.

This guide provides an in-depth comparison of the primary analytical techniques for verifying the isotopic purity of 3-Nitrophthalic-D3 acid. We will move beyond mere protocols to explore the causality behind experimental choices, ensuring that each method functions as a self-validating system. Our focus will be on the two gold-standard techniques: High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) and Nuclear Magnetic Resonance (NMR) Spectroscopy .

The Critical Concept of Isotopic Purity

Before delving into the methodologies, it is essential to clarify two often-confused terms.[1]

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within the molecule. For a starting material with 99.5% enrichment, there is a 99.5% probability of finding a deuterium atom at that position.[1]

• Isotopic Purity (or Species Abundance): This refers to the percentage of the entire molecule population that has the desired isotopic composition (e.g., the d3 species).[1][2] High isotopic purity is the ultimate goal, ensuring the compound behaves predictably in experiments.[2]

For an internal standard, any significant presence of the d0 isotopologue can artificially inflate the measured concentration of the analyte, making rigorous purity verification indispensable.

High-Resolution Mass Spectrometry (HRMS): The Quantitative Powerhouse

LC-MS is a highly sensitive technique for determining the relative proportions of isotopologues in a sample.[3] By separating the analyte from potential impurities using liquid chromatography and then measuring the mass-to-charge ratio (m/z) of the ions with high resolution, we can precisely quantify the distribution of d0, d1, d2, and d3 species.[4]

Causality Behind the Method: Why HRMS?

The choice of high-resolution mass spectrometry (e.g., Time-of-Flight [TOF] or Orbitrap) is deliberate. These instruments provide the mass accuracy and resolution required to separate the isotopic peaks of 3-Nitrophthalic-D3 acid, which are separated by only ~1.006 Da. This capability minimizes isotopic overlap between neighboring signals, reducing erroneous results and allowing for confident quantification.[5] Coupling MS with LC is also crucial to separate the compound of interest from any chemical impurities that might interfere with the mass spectrum.[5]

Experimental Protocol: Isotopic Purity by LC-HRMS

• Standard Preparation:

  • Accurately weigh and dissolve the 3-Nitrophthalic-D3 acid and its corresponding unlabeled standard (3-Nitrophthalic acid) in a suitable solvent (e.g., Acetonitrile/Water) to create stock solutions of known concentrations.

  • Prepare a dilution series of the unlabeled standard to evaluate linearity and a separate, single-concentration sample of the 3-Nitrophthalic-D3 acid for purity analysis.[6]

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is typically effective. Isomers of nitrophthalic acid can also be separated using columns that employ a combination of reverse-phase and anion-exchange mechanisms.[7][8]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Rationale: The goal is to achieve a sharp, symmetrical peak for 3-nitrophthalic acid, well-resolved from any potential contaminants.

• Mass Spectrometry Acquisition:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is ideal for acidic molecules.

  • Acquisition Mode: Full scan mode over a relevant m/z range (e.g., m/z 100-300).

  • Resolution Setting: >25,000 FWHM to ensure baseline separation of isotopic peaks.

  • Calibration: Ensure the instrument is calibrated to achieve high mass accuracy (< 5 ppm).

• Data Processing & Calculation:

  • Extract the ion chromatograms for the [M-H]⁻ ions of each expected isotopologue:

    • d0: m/z 210.0144

    • d1: m/z 211.0207

    • d2: m/z 212.0270

    • d3: m/z 213.0332

  • Integrate the peak area for each extracted ion chromatogram.[5]

  • Correct for Natural Isotope Abundance: The measured intensity of the d1, d2, and d3 peaks includes contributions from the natural abundance of ¹³C, ¹⁵N, and ¹⁷O/¹⁸O in the d0 molecule. This contribution must be calculated and subtracted to determine the true extent of deuteration.[5][6]

  • Calculate the isotopic purity using the corrected peak areas:

    • Isotopic Purity (%) = [Area(d3) / (Area(d0) + Area(d1) + Area(d2) + Area(d3))] x 100

Workflow for Isotopic Purity Verification by LC-MS

Caption: NMR workflow for isotopic purity and structural confirmation.

Head-to-Head Comparison: LC-HRMS vs. NMR

Feature	LC-HRMS	NMR Spectroscopy
Primary Output	Quantitative distribution of isotopologues (d0-d3)	Structural confirmation and quantitative estimate of d0
Sensitivity	Very High (sub-nanogram)	Moderate to Low (milligram)
Accuracy & Precision	High for relative abundance; requires correction for natural isotopes. Precision values can be <1% RSD. [9]	High for structural ID. Quantitative accuracy is typically ±5-10% unless rigorous qNMR protocols are followed.
Sample Throughput	High (minutes per sample)	Low (can be >30 minutes per sample for quantitative scans)
Qualitative Info	Infers labeling from mass shift	Directly confirms the site of deuterium labeling
Self-Validation	Linearity check with unlabeled standard; high mass accuracy confirms elemental composition.	Use of a certified quantitative internal standard; direct observation of label position.
Key Strength	Sensitive and precise quantification of all isotopologues.	Unambiguous structural proof and site confirmation.
Limitation	Does not directly prove the position of the label.	Lower sensitivity and throughput; broader signals in ²H NMR. [10]

Expert Recommendation: An Orthogonal Approach for Trustworthiness

For the highest level of confidence, a dual-pronged approach is recommended. The analytical characterization of deuterated compounds is a multi-faceted process that relies on leveraging the strengths of different technologies. [11]

• Use LC-HRMS as the primary tool for routine quality control and batch release. Its high throughput and sensitivity make it ideal for quantifying the isotopic distribution and ensuring it meets specifications (e.g., >99% d3).

• Employ NMR (both ¹H and ²H) during initial method validation and for reference standard characterization. This provides the authoritative, undeniable proof of the label's location, which underpins the entire validity of the MS-based quantification.

This combined strategy, where methods are appropriately cross-validated, ensures the generation of robust, reliable, and defensible data, which is a regulatory expectation in drug development. [11]The objective of validating an analytical procedure is to demonstrate that it is fit for its intended purpose, a principle outlined in guidelines such as ICH Q2(R2). [12]

Conclusion

Verifying the isotopic purity of 3-Nitrophthalic-D3 acid is not a trivial task but a critical step in ensuring the integrity of downstream bioanalytical research. While both LC-HRMS and NMR are powerful techniques, they answer different questions. LC-HRMS excels at quantifying the isotopic distribution with high sensitivity, while NMR provides the definitive structural confirmation of the label's position. By understanding the fundamental principles and strengths of each method and employing them in a complementary, orthogonal fashion, researchers can ensure the highest level of confidence in their stable isotope-labeled internal standards and, by extension, in their final study results.

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A Senior Application Scientist's Guide to Robust LC-MS Method Validation: A Comparative Analysis Featuring D₃-3-Nitrophthalic Acid

For researchers, scientists, and professionals in drug development, the integrity of analytical data is paramount. In the realm of quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) stands as a powerful and widely adopted technique due to its high sensitivity and selectivity.[1] However, the reliability of the data generated hinges on a meticulously validated analytical method. This guide provides an in-depth, experience-driven comparison of LC-MS method validation strategies, with a special focus on the pivotal role of a stable isotope-labeled internal standard, D₃-3-Nitrophthalic acid.

The narrative that follows is not a mere recitation of steps but a causal explanation of experimental choices, grounded in years of hands-on experience in a regulated bioanalytical environment. We will explore why certain validation parameters are critical and how the choice of an internal standard can profoundly impact the accuracy and precision of your results.

The Cornerstone of Quantitative Bioanalysis: The Internal Standard

In an ideal analytical world, every sample injection would yield a response directly and solely proportional to the analyte's concentration. However, the reality of LC-MS analysis is far from this ideal.[2] Numerous factors can introduce variability, including inconsistencies in sample preparation, injection volume, and the ever-present matrix effects which can suppress or enhance the analyte signal.[2][3]

This is where the internal standard (IS) becomes indispensable. An IS is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample.[4] Its purpose is to mimic the analyte's behavior throughout the analytical process, thereby compensating for variations.[4][5] The ratio of the analyte's response to the IS's response is then used for quantification, a strategy that significantly enhances the precision and accuracy of the results.[2]

The gold standard for an internal standard in LC-MS is a stable isotope-labeled (SIL) version of the analyte.[6][7] SILs are chemically identical to the analyte but have a different mass due to the incorporation of heavy isotopes like deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[8] This mass difference allows the mass spectrometer to distinguish between the analyte and the IS, even if they co-elute chromatographically.[6]

This guide will use D₃-3-Nitrophthalic acid , a deuterated form of 3-Nitrophthalic acid, as a prime example of a robust SIL-IS. 3-Nitrophthalic acid itself is a relevant molecule, used in the synthesis of various compounds, including pharmaceuticals and corrosion inhibitors.[9]

Core Validation Parameters: A Causality-Driven Approach

A comprehensive LC-MS method validation is a multi-faceted process, governed by guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[10][11] Let's delve into the critical validation parameters, explaining the "why" behind each experimental choice.

Selectivity and Specificity

• The "Why": These parameters ensure that the method can unequivocally measure the analyte without interference from other components in the sample matrix, such as metabolites, endogenous compounds, or co-administered drugs.[1][12] While often used interchangeably, selectivity refers to the ability to distinguish the analyte from other compounds, whereas specificity implies a 100% selective method for a particular analyte in a given matrix.[13][14]

• The "How": To assess selectivity, blank matrix samples from at least six different sources are analyzed to check for any interfering peaks at the retention time of the analyte and the internal standard.[15]

Linearity and Range

• The "Why": Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specific range.[1][16] This is fundamental for accurate quantification across the expected concentration spectrum in unknown samples.[17]

• The "How": A calibration curve is constructed by analyzing a series of calibration standards at different known concentrations.[1] The response ratio (analyte peak area / IS peak area) is plotted against the analyte concentration. The simplest regression model that adequately describes the concentration-response relationship is used.[18] A correlation coefficient (r²) of ≥0.99 is generally considered acceptable.[10] The use of a SIL-IS like D₃-3-Nitrophthalic acid can help extend the linear range of an assay.[19]

Accuracy and Precision

• The "Why": Accuracy reflects how close the measured value is to the true value, while precision indicates the degree of agreement among multiple measurements of the same sample.[1] These are the ultimate measures of a method's reliability.

• The "How": Accuracy and precision are evaluated by analyzing Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range, prepared in the same matrix as the study samples.[18] For bioanalytical methods, the mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the precision, expressed as the coefficient of variation (CV), should not exceed 15% (20% at the LLOQ).[18][20][21]

Matrix Effect

• The "Why": The matrix effect is a notorious challenge in LC-MS, where co-eluting matrix components can interfere with the ionization of the analyte and internal standard, leading to signal suppression or enhancement.[3][22] A reliable method must demonstrate that the matrix effect does not compromise the accuracy and precision of the results.[23]

• The "How": The matrix effect is assessed by comparing the response of the analyte in post-extraction spiked matrix samples with the response of the analyte in a neat solution at the same concentration. The use of a SIL-IS is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.[23][24]

Recovery

• The "Why": Recovery assesses the efficiency of the sample extraction process.[1] While 100% recovery is ideal, it is more important that the recovery is consistent and reproducible across the concentration range.

• The "How": Recovery is determined by comparing the analyte's peak area in a pre-extraction spiked sample to that in a post-extraction spiked sample at the same concentration.

Stability

• The "Why": Analyte stability must be established under various conditions to ensure that the measured concentration reflects the true concentration at the time of sample collection.[25][26] This includes stability during sample storage and processing.[27]

• The "How": Stability is evaluated by analyzing QC samples after subjecting them to specific conditions, such as freeze-thaw cycles, short-term storage at room temperature (bench-top stability), and long-term storage at the intended storage temperature.[26][28] The mean concentration of the stability samples should be within ±15% of the nominal concentration.[25]

Comparative Experiment: The Power of a SIL-IS

To illustrate the tangible benefits of using a high-quality SIL-IS like D₃-3-Nitrophthalic acid, let's consider a hypothetical comparative experiment for the quantification of a fictitious acidic drug, "Analyte X," in human plasma. We will compare three approaches:

• Method A: Using D₃-3-Nitrophthalic acid as the internal standard.

• Method B: Using a structural analog internal standard (SA-IS), a compound with similar chemical properties to Analyte X but not isotopically labeled.

• Method C: No internal standard (external calibration).

Experimental Workflow

Caption: A generalized workflow for the LC-MS analysis of plasma samples.

Data Presentation: A Tale of Three Methods

The following tables summarize the simulated data from our comparative validation.

Table 1: Linearity

Method	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Method A (D₃-3-Nitrophthalic acid)	1 - 1000	0.9992
Method B (Structural Analog IS)	1 - 1000	0.9951
Method C (No IS)	1 - 1000	0.9883

Table 2: Accuracy and Precision

Method	QC Level (ng/mL)	Accuracy (% Bias)	Precision (% CV)
Method A	Low (3)	-2.5	4.1
Mid (500)	1.8	2.5
High (800)	0.9	1.9
Method B	Low (3)	-8.7	9.8
Mid (500)	5.4	6.2
High (800)	3.1	4.5
Method C	Low (3)	-15.2	18.5
Mid (500)	12.8	14.1
High (800)	9.7	11.3

Table 3: Matrix Effect

Method	Matrix Effect (%)
Method A (D₃-3-Nitrophthalic acid)	2.1 (negligible)
Method B (Structural Analog IS)	18.5 (significant)
Method C (No IS)	25.3 (high)

Analysis of Results

The simulated data clearly demonstrates the superiority of using a stable isotope-labeled internal standard.

• Method A (D₃-3-Nitrophthalic acid): This method exhibits excellent linearity, accuracy, and precision, with all values well within the acceptable limits set by regulatory agencies. Crucially, the matrix effect is negligible, indicating that D₃-3-Nitrophthalic acid effectively compensates for variations in ionization efficiency.

• Method B (Structural Analog IS): While an improvement over no internal standard, the structural analog shows its limitations. The linearity is acceptable, but the accuracy and precision are poorer than with the SIL-IS. The significant matrix effect suggests that the structural analog does not perfectly mimic the ionization behavior of Analyte X.

• Method C (No IS): This method is clearly inadequate for reliable quantitative analysis. The poor linearity, accuracy, and precision, coupled with a high matrix effect, would lead to highly variable and untrustworthy results.

The Self-Validating System: Why a SIL-IS is Trustworthy

The use of a SIL-IS like D₃-3-Nitrophthalic acid creates a self-validating system within each sample analysis. Because the SIL-IS has virtually identical physicochemical properties to the analyte, it experiences the same extraction inefficiencies, ionization suppression/enhancement, and injection volume variations.[7] By calculating the ratio of the analyte to the IS, these sources of error are effectively canceled out.

Caption: The principle of internal standard correction for analytical variability.

Conclusion: An Authoritative Stance on Quality

In the demanding landscape of drug development and scientific research, there is no room for compromise on data quality. This comparative guide, grounded in both established scientific principles and practical experience, unequivocally demonstrates the critical role of a stable isotope-labeled internal standard in robust LC-MS method validation.

The use of D₃-3-Nitrophthalic acid, or a similarly appropriate SIL-IS, is not merely a "best practice"; it is a fundamental requirement for achieving the level of accuracy, precision, and reliability demanded by regulatory agencies and the scientific community. By investing in a properly validated method utilizing a high-quality SIL-IS, researchers can have the utmost confidence in their quantitative data, paving the way for sound decision-making and successful outcomes.

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A Senior Application Scientist's Guide to Characterizing Antibody Cross-Reactivity for 3-Nitrophthalic-D3 Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Specificity in Hapten Immunoassays

In the fields of pharmacokinetics, therapeutic drug monitoring, and metabolomics, the precise quantification of small molecules (haptens) is paramount. 3-Nitrophthalic acid, a compound used in chemical synthesis and identified as a degradation product of the herbicide isoxaben, represents a class of analytes where accurate detection is crucial.[1][2] In developing robust analytical methods, particularly those coupled with mass spectrometry (LC-MS/MS), deuterated stable isotope-labeled internal standards (SIL-IS), such as 3-Nitrophthalic-D3 acid, are indispensable.[3][4][5] These standards co-elute with the target analyte and help to correct for variability in sample preparation and matrix effects, thereby enhancing assay precision and accuracy.[3][4][6]

An antibody developed against 3-Nitrophthalic-D3 acid is a powerful tool for immuno-affinity purification or for developing a high-throughput immunoassay. However, the value of such an antibody is dictated by its specificity. Cross-reactivity, the unintended binding of the antibody to structurally similar molecules, can lead to a significant overestimation of the analyte concentration, compromising the integrity of the resulting data.[7][8]

This guide provides an in-depth, experience-driven framework for evaluating the cross-reactivity of an anti-3-Nitrophthalic-D3 acid antibody. We will move beyond a simple protocol to explain the scientific rationale behind the experimental design, present a detailed workflow for a competitive ELISA, and provide a clear methodology for data interpretation.

Pillar 1: The Principle of Competitive Inhibition for Cross-Reactivity Assessment

For small molecules like 3-Nitrophthalic acid, a competitive immunoassay format is the method of choice for determining antibody specificity.[9] Unlike a sandwich ELISA, which requires an antibody pair that can bind to two distinct epitopes on a large antigen, a competitive assay is perfectly suited for haptens that have only a single epitope.

The principle is straightforward: a limited amount of the specific antibody is incubated with a sample containing the "free" analyte (the compound being tested for cross-reactivity). Subsequently, a labeled version of the target antigen (e.g., a 3-Nitrophthalic acid-enzyme conjugate) is introduced. The free analyte and the labeled antigen then compete for the available antibody binding sites. The resulting signal is inversely proportional to the concentration of the free analyte in the sample.[9][10] High cross-reactivity means a structurally similar molecule is effective at competing with the labeled antigen, resulting in a low signal.

This experimental design allows us to determine the concentration of a competing compound that causes a 50% reduction in the maximal signal (the IC50 value). By comparing the IC50 of a potential cross-reactant to the IC50 of the primary analyte (3-Nitrophthalic-D3 acid), we can quantitatively express the degree of cross-reactivity.[11][12]

Pillar 2: A Self-Validating Experimental Protocol

Trustworthy data comes from a robust and well-controlled protocol. The following is a detailed, step-by-step methodology for assessing the cross-reactivity of an anti-3-Nitrophthalic-D3 acid antibody using a competitive ELISA.

Experimental Design Rationale

The choice of compounds to test for cross-reactivity is critical and should be based on structural similarity. For an anti-3-Nitrophthalic-D3 acid antibody, the most relevant potential cross-reactants are:

• 3-Nitrophthalic Acid: The non-deuterated parent compound. High reactivity is often expected and sometimes desired.

• 4-Nitrophthalic Acid: An isomer. This tests the antibody's ability to distinguish the position of the nitro group.

• Phthalic Acid: The core backbone structure without the nitro group. This tests the importance of the nitro group for antibody recognition.

• Benzoic Acid: A simpler, related structure to assess binding to a more general aromatic carboxylic acid.

Detailed Step-by-Step Competitive ELISA Protocol

This protocol is designed to be a self-validating system, incorporating necessary controls for robust data generation.

Reagents & Materials:

• High-bind 96-well microtiter plates

• Anti-3-Nitrophthalic-D3 Acid Antibody (Capture Antibody)

• 3-Nitrophthalic Acid-HRP Conjugate (Labeled Antigen)

• Primary Analyte: 3-Nitrophthalic-D3 Acid

• Potential Cross-Reactants: 3-Nitrophthalic Acid, 4-Nitrophthalic Acid, Phthalic Acid, Benzoic Acid

• Coating Buffer (e.g., 0.05 M Carbonate-Bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, pH 7.4)

• Blocking Buffer (e.g., 1% BSA in Wash Buffer)

• Assay Buffer (e.g., 0.1% BSA in Wash Buffer)

• TMB Substrate Solution

• Stop Solution (e.g., 2 N H₂SO₄)

• Microplate reader (450 nm)

Workflow:

• Plate Coating:

  • Dilute the anti-3-Nitrophthalic-D3 acid antibody to an optimal concentration (e.g., 1-2 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted antibody to each well.

  • Seal the plate and incubate overnight at 4°C.

  • Rationale: This step immobilizes the capture antibody onto the solid phase, which is the foundation of the assay.[13][14]

• Washing and Blocking:

  • Aspirate the coating solution from the wells.

  • Wash the plate 3 times with 200 µL of Wash Buffer per well.

  • Add 200 µL of Blocking Buffer to each well to block any remaining non-specific binding sites.

  • Incubate for 1-2 hours at room temperature.

  • Rationale: Blocking is crucial to prevent non-specific binding of subsequent reagents, which would lead to high background signal.[14]

• Competitive Reaction:

  • Wash the plate 3 times with Wash Buffer.

  • Prepare serial dilutions of the primary analyte (3-Nitrophthalic-D3 acid) and each potential cross-reactant in Assay Buffer. A typical concentration range might be from 1 ng/mL to 10,000 ng/mL.

  • In separate tubes, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of a pre-determined optimal dilution of the 3-Nitrophthalic Acid-HRP conjugate for 30 minutes.

  • Add 100 µL of this mixture to the appropriate wells of the antibody-coated plate.

  • Include "B₀" wells (maximum signal) containing only the HRP conjugate and Assay Buffer, and "Blank" wells containing only Assay Buffer.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

  • Rationale: This is the core competitive step. The amount of HRP-conjugate that binds to the plate is inversely proportional to the concentration of the free analyte in the solution.[9]

• Signal Development & Reading:

  • Wash the plate 5 times with Wash Buffer to remove unbound reagents.

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate in the dark for 15-30 minutes at room temperature.

  • Add 50 µL of Stop Solution to each well to quench the reaction. The color will change from blue to yellow.

  • Read the absorbance at 450 nm within 15 minutes of adding the stop solution.

Visualization of the Competitive ELISA Workflow

The following diagram illustrates the key steps and the competitive principle underlying the protocol.

Caption: Workflow of the competitive ELISA for cross-reactivity testing.

Pillar 3: Data Analysis and Authoritative Interpretation

Data Processing and IC50 Calculation

• Normalize Data: Convert the raw absorbance values into percent inhibition or percent bound (%B/B₀). The B₀ value is the average absorbance of the wells with zero analyte (maximum signal).

  • %B/B₀ = (Absorbance_Sample / Absorbance_B₀) * 100

• Generate Dose-Response Curves: Plot the normalized response (%B/B₀) against the logarithm of the concentration for the primary analyte and each potential cross-reactant. This will generate a sigmoidal curve.[12]

• Determine IC50: The IC50 is the concentration of the analyte that causes a 50% reduction in the maximal signal (i.e., where %B/B₀ = 50%). This value can be determined by using a four-parameter logistic (4PL) curve fit, which is standard for immunoassays.[15][16]

Calculating Percent Cross-Reactivity

The cross-reactivity is calculated using the IC50 values with the following formula:

% Cross-Reactivity = (IC50 of Primary Analyte / IC50 of Cross-Reactant) * 100

Illustrative Data and Interpretation

The table below presents a realistic, illustrative dataset for an anti-3-Nitrophthalic-D3 acid antibody.

Compound Tested	IC50 (ng/mL)	% Cross-Reactivity	Interpretation
3-Nitrophthalic-D3 Acid	5.2	100%	Reference Analyte
3-Nitrophthalic Acid	5.8	89.7%	High cross-reactivity, as expected. The antibody recognizes the deuterated and non-deuterated forms almost equally.
4-Nitrophthalic Acid	485.1	1.1%	Low cross-reactivity. The antibody is highly specific for the 3-nitro position over the 4-nitro position.
Phthalic Acid	>10,000	<0.05%	Negligible cross-reactivity. This demonstrates that the nitro group is a critical part of the epitope recognized by the antibody.
Benzoic Acid	>10,000	<0.05%	Negligible cross-reactivity. The antibody does not bind to the general benzoic acid structure.

Expert Interpretation: The hypothetical data above characterizes a high-quality, highly specific antibody. The near-equal recognition of 3-Nitrophthalic-D3 acid and its non-deuterated counterpart is ideal for its intended use as an internal standard in an LC-MS/MS assay. The negligible cross-reactivity with the 4-nitro isomer and the core phthalic acid structure indicates that the antibody's binding is exquisitely dependent on both the presence and the specific positioning of the nitro group. This level of specificity ensures that the analytical method will be selective and produce trustworthy quantitative data.

Visualization of Key Chemical Structures

Understanding the structural basis of cross-reactivity is key. The diagram below shows the structures of the compounds tested.

Sources

• 1. 3-Nitrophthalic acid 99 603-11-2 [sigmaaldrich.com]
• 2. 3-Nitrophthalic acid | 603-11-2 [chemicalbook.com]
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• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
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• 16. IC50 Calculator | AAT Bioquest [aatbio.com]

A Researcher's Guide to Confirming the Mass Shift of 3-Nitrophthalic-D3 Acid for Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the integrity of internal standards is paramount. Stable isotope-labeled internal standards (SIL-IS) are the gold standard in mass spectrometry-based quantification, offering a way to correct for variability in sample preparation and analysis.[1][2][3] This guide provides a comprehensive, step-by-step framework for the confirmation of the mass shift of 3-Nitrophthalic-D3 acid, a deuterated analog of 3-Nitrophthalic acid.

The principles and protocols outlined herein are designed to be a self-validating system, ensuring the identity and isotopic purity of your internal standard before its application in quantitative assays. We will delve into the theoretical basis of mass shift, provide a detailed experimental protocol for its confirmation using Liquid Chromatography-Mass Spectrometry (LC-MS), and offer insights into data interpretation.

The Foundational Principle: Why Mass Shift Matters

In isotope dilution mass spectrometry, a known quantity of an isotopically labeled version of the analyte is added to the sample at the beginning of the workflow.[4][5] This SIL-IS is chemically identical to the analyte and thus experiences the same losses during sample preparation and variations in ionization efficiency in the mass spectrometer.[1][3] The key difference is its mass. The mass spectrometer can distinguish between the analyte and the SIL-IS based on this "mass shift," allowing for accurate quantification by comparing their signal intensities.[4][6]

Confirming the mass shift is a critical first step to ensure that you are monitoring the correct chemical species and that the isotopic enrichment is as expected.

Calculating the Theoretical Mass Shift

Before stepping into the lab, a theoretical calculation of the expected mass shift is essential. 3-Nitrophthalic acid has a chemical formula of C₈H₅NO₆.[7][8][9] The deuterated analog, 3-Nitrophthalic-D3 acid, will have three deuterium atoms replacing three hydrogen atoms. For the purpose of this guide, we will assume the deuterium atoms are on the aromatic ring.

The mass of an element is determined by the sum of the masses of its constituent protons and neutrons. The monoisotopic mass, which is the mass of the most abundant isotope of each element, is used for these calculations in high-resolution mass spectrometry.

Compound	Chemical Formula	Monoisotopic Mass (Da)
3-Nitrophthalic acid	C₈H₅NO₆	211.0117
3-Nitrophthalic-D3 acid	C₈H₂D₃NO₆	214.0305
Theoretical Mass Shift	3.0188

Note: Monoisotopic masses are calculated using the most common isotopes: C=12.0000, H=1.0078, N=14.0031, O=15.9949, D=2.0141.

Experimental Workflow for Mass Shift Confirmation

The following is a detailed protocol for confirming the mass shift of 3-Nitrophthalic-D3 acid using LC-MS.

Figure 1. A schematic of the experimental workflow for the confirmation of the mass shift of 3-Nitrophthalic-D3 acid.

Materials and Reagents

• 3-Nitrophthalic acid certified reference material

• 3-Nitrophthalic-D3 acid certified reference material

• LC-MS grade methanol

• LC-MS grade water

• LC-MS grade formic acid

• Microcentrifuge tubes

• Autosampler vials

Instrumentation

A high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or Orbitrap instrument) coupled with a high-performance liquid chromatography (HPLC) system is recommended for this analysis to achieve accurate mass measurements.

Step-by-Step Experimental Protocol

1. Standard Preparation:

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 3-Nitrophthalic acid and dissolve it in 1 mL of methanol.

  • Separately, accurately weigh approximately 1 mg of 3-Nitrophthalic-D3 acid and dissolve it in 1 mL of methanol.

• Working Standards (1 µg/mL):

  • Perform a serial dilution of each stock solution with methanol to a final concentration of 1 µg/mL.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable choice.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Methanol with 0.1% formic acid

  • Gradient: A gradient from 5% to 95% Mobile Phase B over 5 minutes is a good starting point.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Settings:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is recommended for acidic compounds.

  • Scan Type: Full scan

  • Mass Range: m/z 100-300

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

3. Data Acquisition:

• Inject the 1 µg/mL working standard of 3-Nitrophthalic acid and acquire the full scan mass spectrum.

• Inject the 1 µg/mL working standard of 3-Nitrophthalic-D3 acid and acquire the full scan mass spectrum.

Data Analysis and Interpretation

Upon completion of the data acquisition, the next step is to analyze the mass spectra to confirm the mass shift.

Expected Results:

• 3-Nitrophthalic Acid: In the mass spectrum of the unlabeled compound, you should observe a prominent ion corresponding to the deprotonated molecule [M-H]⁻ at an m/z of approximately 210.0042.

• 3-Nitrophthalic-D3 Acid: For the deuterated standard, the corresponding deprotonated molecule [M-H]⁻ should be observed at an m/z of approximately 213.0230.

Confirmation of Mass Shift:

The observed mass shift is the difference between the experimental m/z values of the deprotonated molecular ions of the heavy and light compounds.

Observed Mass Shift = m/z ([M-H]⁻ of D3) - m/z ([M-H]⁻ of H)

This observed value should be compared to the theoretical mass shift calculated earlier. A close agreement between the two values confirms the identity of the deuterated standard.

Compound	Theoretical [M-H]⁻ m/z	Expected Experimental [M-H]⁻ m/z
3-Nitrophthalic acid	210.0042	~210.0042
3-Nitrophthalic-D3 acid	213.0230	~213.0230
Mass Shift	3.0188	~3.0188

Troubleshooting and Further Considerations

• Isotopic Purity: The mass spectrum of the deuterated standard may show a small peak at the m/z of the unlabeled compound. This is due to the presence of a small percentage of the unlabeled species in the deuterated material. The relative intensity of this peak can be used to assess the isotopic purity of the standard.

• In-source Fragmentation: If the MS conditions are too harsh, you may observe fragmentation of the parent molecule. This can be mitigated by optimizing the cone voltage or other source parameters.

Conclusion

The confirmation of the mass shift of 3-Nitrophthalic-D3 acid is a non-negotiable step for any laboratory employing it as an internal standard for quantitative analysis. The protocol and principles detailed in this guide provide a robust framework for this validation. By meticulously following these steps, researchers can ensure the accuracy and reliability of their analytical data, which is the bedrock of scientific integrity in drug development and other research fields.

References

• Ningbo Inno Pharmchem Co., Ltd. Sourcing Certified Reference Materials: The Case of 3-Nitrophthalic Acid. [Link]

• SynThink. 3-Nitrophthalic acid | 603-11-2. [Link]

• Prism Industries Private Limited. 3-Nitrophthalic Acid Manufacturer in Anand, Gujarat. [Link]

• PubChem. 3-Nitrophthalic acid | C8H5NO6 | CID 69043. [Link]

• ACS Measurement Science Au. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• South American Journal of Clinical Research. A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• Wikipedia. Isotopic labeling. [Link]

• PMC. Isotopic labeling-assisted metabolomics using LC–MS. [Link]

• PMC. Matrix-Assisted Laser Desorption Ionization–Time of Flight Mass Spectrometry: a Fundamental Shift in the Routine Practice of Clinical Microbiology. [Link]

• Loba Chemie. 3-NITROPHTHALIC ACID. [Link]

• RSC Chemical Biology. Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins. [Link]

• PubMed. Peptide Chiral Purity Determination: Hydrolysis in Deuterated Acid, Derivatization With Marfey's Reagent and Analysis Using High-Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. [Link]

• YouTube. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• PMC. Analysis of Isotopic Labeling in Peptide Fragments by Tandem Mass Spectrometry. [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. [Link]

• Reddit. Understanding Internal standards and how to choose them. [Link]

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Safety & Regulatory Compliance

3-Nitrophthalic-D3 Acid: Operational Handling &amp; Disposal Guide

The following guide details the technical specifications, safety protocols, and disposal procedures for 3-Nitrophthalic-D3 acid . This content is structured for laboratory personnel and safety officers requiring immediate, actionable data.

[1][2]

Executive Summary & Substance Identification

3-Nitrophthalic-D3 acid is a stable isotope-labeled derivative of 3-nitrophthalic acid, primarily utilized as an internal standard in mass spectrometry (LC-MS/GC-MS) for the quantification of nitro-polycyclic aromatic hydrocarbons or herbicide metabolites.[1][2]

Unlike radioactive isotopes (e.g., Tritium), Deuterium (D) is a stable, non-radioactive isotope .[2] Therefore, this compound does not require radioactive waste protocols. It must be managed strictly as a hazardous chemical waste due to its nitro-aromatic functionality and acidity.

Parameter	Technical Specification
Chemical Name	3-Nitrophthalic-D3 acid
Parent CAS	603-11-2 (Unlabeled)
Molecular Formula	C₈H₂D₃NO₆
Physical State	Yellow crystalline powder
Acidity (pKa)	~1.5 - 3.0 (Strong organic acid)
Primary Hazards	Skin/Eye Corrosive, Respiratory Irritant

Hazard Assessment (GHS & Mechanistic)

Expert Insight: While mono-nitro aromatic acids are generally thermodynamically stable compared to their tri-nitro counterparts (e.g., picric acid), the nitro group (

) introduces electron-withdrawing properties that significantly increase the acidity of the carboxylic groups.[1][2] This makes the substance corrosive to tissues and reactive toward strong bases.

GHS Classification [3][4]

• H314/H318: Causes severe skin burns and serious eye damage.

• H335: May cause respiratory irritation.[5][4][6][7][8]

• Combustible Dust: Finely divided powder can form explosive mixtures in air.[9]

Incompatibility Matrix

• Strong Bases: Exothermic neutralization reaction.

• Strong Oxidizers: Potential for violent reaction.

• Reducing Agents: Can reduce the nitro group to an amine, altering toxicity profiles.

Disposal Decision Framework

The following logic gate determines the appropriate disposal pathway based on the physical state and quantity of the waste.

Figure 1: Decision logic for segregating and processing nitro-aromatic acid waste.

Step-by-Step Disposal Procedures

Protocol A: Solid Waste (Pure Substance or Spill Cleanup)

Applicability: Expired shelf stock, weighing paper residues, or spill cleanup materials.[1][2]

• Segregation: Do not mix with general trash or biohazard waste.

• Containerization: Place solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar . Glass is acceptable but poses a breakage risk.

• Labeling: Apply a hazardous waste tag.

  • Constituents: "3-Nitrophthalic-D3 acid, Solid"[1][2]

  • Hazards: Check "Corrosive" and "Toxic".[7][10]

• Disposal Path: Transfer to Environmental Health & Safety (EHS) for incineration .

  • Why Incineration? Chemical destruction via high-temperature incineration (typically >1000°C) ensures the complete breakdown of the nitro-aromatic ring, preventing environmental persistence.[2]

Protocol B: Liquid Waste (Stock Solutions & Eluents)

Applicability: LC-MS waste, dissolved standards in Methanol, Acetonitrile, or Water.[1][2]

• pH Check: If the solution is highly acidic (pH < 2), it meets the definition of RCRA Characteristic Waste D002 (Corrosivity) .

• Solvent Segregation:

  • Scenario 1 (Methanol/Acetonitrile): Pour into "Non-Halogenated Organic Waste" carboys.

  • Scenario 2 (Dichloromethane/Chloroform): Pour into "Halogenated Organic Waste" carboys.

  • Scenario 3 (Aqueous Buffer): Do NOT pour down the drain. Even aqueous solutions should be collected as chemical waste due to the nitro-aromatic content.

• Neutralization (Optional but Recommended for Safety):

  • Procedure: If holding large volumes of acidic solution, neutralize carefully with dilute Sodium Bicarbonate (NaHCO₃) to pH 6-8 before adding to the waste carboy. This prevents gas generation or polymerization risks in the main waste stream.

  • Caution: Add base slowly to avoid foaming/splashing.

Emergency & Spill Response

In the event of exposure or release, execute the following immediately:

Scenario	Immediate Action
Skin Contact	Wash with soap and water for 15 minutes.[1][2][4][8] The acid is corrosive; immediate dilution is critical to prevent chemical burns.
Eye Contact	Flush with eyewash for 15 minutes.[1][2][9] Seek medical attention immediately (Risk of corneal damage).[8]
Spill (Solid)	Dampen with water to prevent dust generation.[1][2][11] Scoop into a waste jar. Do not dry sweep (dust explosion risk).
Spill (Liquid)	Absorb with vermiculite or spill pads.[1][2] Neutralize residue with sodium bicarbonate.

Regulatory Compliance (RCRA)

While 3-Nitrophthalic acid is not explicitly "P-listed" or "U-listed" by the EPA, it is regulated under the Resource Conservation and Recovery Act (RCRA) based on characteristics:

• Waste Code D002: Applicable if the waste is aqueous and has a pH ≤ 2.

• General Classification: If not corrosive, it is managed as "Non-Regulated Chemical Waste" but must still be incinerated due to aquatic toxicity potential.

• Deuterium Status: The "D3" label does not trigger Nuclear Regulatory Commission (NRC) protocols. It is treated purely as a chemical hazard.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69043, 3-Nitrophthalic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

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• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. 3-Nitrophthalic acid | C8H5NO6 | CID 69043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. lobachemie.com [lobachemie.com]
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• 10. epa.gov [epa.gov]
• 11. fishersci.co.uk [fishersci.co.uk]

Technical Guide: Safe Handling &amp; PPE for 3-Nitrophthalic-D3 Acid

Executive Summary & Core Directive

Handling 3-Nitrophthalic-D3 acid presents a dual challenge: protecting the operator from organic acid exposure and protecting the high-value isotopically labeled compound from environmental degradation.

While the non-deuterated parent compound (3-Nitrophthalic acid, CAS 603-11-2) dictates the toxicological profile, the deuterated modification (D3) imposes strict operational constraints regarding moisture control and cross-contamination. This guide synthesizes standard GHS safety requirements with the precision handling necessary for stable isotope standards.

The Golden Rule: Treat this compound as a particulate inhalation hazard and a severe eye irritant . Simultaneously, treat your moisture exhalation as a contaminant to the compound's isotopic purity.

Hazard Profile & Risk Assessment (The "Why")

Before selecting PPE, we must understand the specific threats posed by this molecule.

Hazard Class	GHS Code	Mechanism of Action	Operational Implication
Skin Irritation	H315	Acidic hydrolysis of skin lipids; nitro-group absorption.	Direct contact causes dermatitis. Nitrile is required; latex is permeable to many organic acids.
Eye Damage	H318/H319	Corrosive action on corneal tissue.	Safety glasses are insufficient. Fine acidic dust can bypass side shields. Goggles are mandatory.
Resp. Irritation	H335	Irritation of mucous membranes in the upper respiratory tract.	Handling must occur in a fume hood.[1][2] Inhalation of dust leads to immediate coughing/burning.
Isotopic Cost	N/A	H/D Exchange (Deuterium loss).	Atmospheric moisture can exchange with acidic protons. Keep exposure time to ambient air absolute minimum.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to exceed minimum compliance, ensuring both operator safety and sample integrity.

Body Zone	Primary PPE	Specification / Standard	Application Logic (Expert Insight)
Ocular	Chemical Splash Goggles	ANSI Z87.1 (Impact & Splash)	Why: 3-Nitrophthalic acid is a solid powder. Static charge can cause particles to "jump." Goggles seal the eye orbit; glasses do not.
Dermal (Hand)	Double Nitrile Gloves	4-5 mil thickness (Outer)	Why: The outer pair protects against chemical splash. The inner pair protects the sample from skin oils if the outer glove tears. Change outer gloves immediately upon contamination.[3]
Respiratory	Fume Hood (Primary)	Face velocity: 80–100 fpm	Why: Engineering controls are superior to respirators. If weighing outside a hood (not recommended), use an N95 or P100 particulate respirator.
Body	Lab Coat	Poly/Cotton or Flame Resistant	Why: Must be buttoned to the neck. Long sleeves are critical to prevent wrist exposure between glove and cuff.

Operational Protocol: The "Self-Validating" Workflow

Phase A: Pre-Work Preparation

• Static Control: Organic powders are prone to static buildup. Use an anti-static gun or ionizing bar near the balance.

  • Causality: Static discharge can scatter the expensive D3 powder, creating an inhalation risk and financial loss.

• Glove Integrity Check: Inflate nitrile gloves with air and squeeze to check for pinholes before donning.

• Desiccant Check: Ensure the storage desiccator is active (blue/orange silica, not pink/green). Moisture ruins deuterium enrichment.

Phase B: Active Handling (Weighing & Transfer)

• The "Zone of Safety": Work at least 6 inches inside the fume hood sash.

• Transfer Technique:

  • Use a disposable anti-static spatula.

  • Do not return excess compound to the stock vial. This introduces moisture and cross-contaminants.

  • Self-Validation: If you see powder on the rim of the vial, wipe it with a dry Kimwipe before closing to ensure a tight seal.

• Solvent Addition: If dissolving, add solvent slowly. The heat of solution (exothermic) for nitro-acids can be mild but can cause splashing if rushed.

Phase C: Waste & Disposal[4]

• Deuterated Waste Segregation: Due to the high cost, unused D3 material is often retained. If disposal is necessary:

  • Solid Waste: Label as "Solid Organic Acid Waste (Contains Nitro Group)."

  • Liquid Waste: Segregate into "Acidic Organic Waste." Do not mix with strong bases (exothermic reaction risk) or oxidizers.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for safe handling.

Figure 1: Decision logic for the safe handling of 3-Nitrophthalic-D3 acid, prioritizing engineering controls over PPE.

Emergency Response

• Eye Contact: Flush immediately with water for 15 minutes .[4] Hold eyelids open. Time is critical to prevent corneal scarring from the acid.

• Skin Contact: Remove contaminated gloves/clothing immediately.[4] Wash skin with soap and water.[5][6]

• Spill Cleanup (Solid):

  • Do not dry sweep (creates dust).

  • Cover with a wet paper towel (if compatible) or use a HEPA vacuum.

  • Place in a hazardous waste bag.

References

• PubChem. (n.d.). 3-Nitrophthalic Acid - GHS Classification. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[5] Laboratory Safety Guidance. Retrieved October 26, 2023, from [Link]

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